Author: BenchChem Technical Support Team. Date: March 2026
Technical Monograph: Strategic Utilization of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine in Medicinal Chemistry
Abstract
1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine represents a high-value heterocyclic scaffold in modern drug discovery, particularly within the kinase inhibitor and PROTAC (Proteolysis Targeting Chimera) development pipelines.[1] This guide provides a comprehensive technical analysis of this intermediate, elucidating its physiochemical properties, regioselective synthesis, and utility as a "linchpin" motif for constructing complex bioactive molecules.[1][2][3] By leveraging the orthogonal reactivity of the C4-bromide, C3-amine, and the protected N1-hydroxyethyl tail, researchers can access diverse chemical space relevant to oncology and immunology therapeutics.[1]
The molecule comprises a pyrazole core decorated with three distinct functional handles, each serving a specific role in Structure-Activity Relationship (SAR) exploration.[1]
Feature
Chemical Moiety
Functionality & Strategic Utility
Core
1H-Pyrazole
Aromatic scaffold acting as a hydrogen bond donor/acceptor; bioisostere for imidazole/thiazole.[1]
Position 3
Primary Amine (-NH₂)
Nucleophilic center for amide coupling, urea formation, or cyclization to fused bicyclic systems (e.g., pyrazolo[1,5-a]pyrimidines).[1]
Position 4
Bromide (-Br)
Electrophilic handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to install aryl/heteroaryl "warheads."[1]
Position 1
2-(Benzyloxy)ethyl
A masked hydroxyethyl linker.[1] The benzyl group provides lipophilicity during synthesis and reveals a polar alcohol/solubilizing group upon hydrogenolysis.[1]
H-Bond Acceptors: 4 (Pyrazolic N, Amine N, Ether O)[1]
Synthetic Pathways & Regiochemistry
The synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine hinges on the regioselective alkylation of the pyrazole ring.[1] The tautomeric nature of 3-aminopyrazole often leads to mixtures of N1- and N2-alkylated products.[1]
Mechanism of Regioselectivity
Under basic conditions (e.g., NaH or Cs₂CO₃), the pyrazolidinone anion is formed.[1] Alkylation at N1 is generally favored due to steric and electronic stabilization, but N2 isomers are common byproducts. The pre-installation of the C4-bromine atom often enhances N1 selectivity by increasing the acidity of the N1-H.[1]
Caption: Step-wise synthesis highlighting the critical regioselective alkylation step.
Application in Drug Design: The "Divergent Core" Strategy
This scaffold is particularly powerful because it allows for Late-Stage Diversification .[1]
A. Kinase Inhibition (ATP-Binding Pocket)
The aminopyrazole motif mimics the adenine ring of ATP.[1]
Hinge Binder: The C3-amine and N2-nitrogen often form a bidentate hydrogen bond with the kinase hinge region.[1]
Gatekeeper Interaction: The C4-aryl group (installed via Suzuki coupling) extends into the hydrophobic pocket, interacting with the gatekeeper residue.[1]
Solvent Front: The N1-ethyl chain projects towards the solvent front.[1] Deprotection of the benzyl group yields an alcohol that can be solubilized or linked to a PROTAC E3 ligase ligand.[1]
B. Diagram: Reaction Landscape
Caption: Divergent synthetic utility of the core scaffold in generating diverse pharmacological agents.[1]
Experimental Protocols
Protocol A: Synthesis of 4-Bromo-1H-pyrazol-3-amine
Note: While commercially available, in-house synthesis ensures purity.[1]
Conditions: Heat to 60°C for 4-6 hours. Critical Step: Monitor regioselectivity by NMR (N1-alkyl protons typically shift upfield relative to N2).[1]
Workup: Dilute with water, extract with EtOAc.
Purification: Flash chromatography (SiO₂).[1][2] Elute with a gradient of 0-50% EtOAc in Hexanes.[1] The N1-isomer is typically less polar and elutes first.[1]
Validation: ¹H NMR should show the methylene triplet of the ethyl chain at ~4.1 ppm (N1-CH₂).[1]
Safety & Stability
Hazard Identification:
Skin/Eye Irritant: Standard precautions for alkyl halides and brominated heterocycles.[1]
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The benzyl ether is stable to oxidation but sensitive to strong acids (cleavage).[1]
Reactivity: Avoid strong oxidizing agents.[1] The C4-Br bond is stable to standard workup but reactive to zero-valent metals (Pd, Ni).[1]
References
Review of Pyrazole Synthesis: Fustero, S., et al. "From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles."[1] Chemical Reviews, 2011.
Regioselectivity in Pyrazole Alkylation: K. Kumar, et al. "Regioselective synthesis of 1-substituted pyrazoles."[1] Bioorganic & Medicinal Chemistry Letters, 2018.
Kinase Inhibitor Design: Zhang, J., et al. "Targeting Cancer with Small Molecule Kinase Inhibitors." Nature Reviews Cancer, 2009.
Palladium-Catalyzed Cross-Coupling on Pyrazoles: "Conditions for Palladium-Catalyzed Direct Arylations of 4-Bromo and 4-Iodo N-Substituted Pyrazoles." RSC Advances, 2015.
Strategic N-Alkylation of 4-Bromo-3-Amino-1H-Pyrazole: Regiocontrol & Synthetic Protocols
Executive Summary The 4-bromo-3-amino-1H-pyrazole scaffold is a high-value pharmacophore in medicinal chemistry, serving as a critical intermediate for Janus Kinase (JAK) inhibitors, substituted pyrazolo-pyrimidines, and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 4-bromo-3-amino-1H-pyrazole scaffold is a high-value pharmacophore in medicinal chemistry, serving as a critical intermediate for Janus Kinase (JAK) inhibitors, substituted pyrazolo-pyrimidines, and agrochemical agents. Its structural utility lies in the orthogonal reactivity of its functional groups: the nucleophilic exocyclic amine, the electrophilic C4-bromide (amenable to Suzuki/Buchwald couplings), and the ambident ring nitrogens.
However, this versatility introduces a significant synthetic challenge: Regioselectivity .[1][2] N-alkylation can occur at either the N1 or N2 position, or competitively at the exocyclic amine, leading to complex isomeric mixtures. This guide provides a definitive technical workflow for controlling this reactivity, validating regioisomers, and scaling synthesis for drug discovery applications.
Part 1: Chemical Architecture & The Ambident Challenge
Tautomerism and Nucleophilicity
In solution, 4-bromo-3-amino-1H-pyrazole exists in a tautomeric equilibrium. While the exocyclic amine (
) is nucleophilic, the ring nitrogens are significantly more acidic () than the amine () and are the primary sites of alkylation under basic conditions.
Path A (N1-Alkylation): Yields 1-alkyl-3-amino-4-bromopyrazole . This is generally the thermodynamic and kinetically favored product due to reduced steric clash between the incoming alkyl group and the C3-amino moiety.[2]
Path B (N2-Alkylation): Yields 1-alkyl-5-amino-4-bromopyrazole . This places the alkyl group adjacent to the amino group, often resulting in the "5-amino" isomer nomenclature. This pathway is sterically disfavored but can be promoted by specific solvents or directing groups.[2]
Reactivity Map
The following diagram illustrates the competing nucleophilic sites and the resulting isomeric outcomes.
Figure 1: Reactivity map detailing the bifurcation of alkylation pathways.
Part 2: Regioselective Synthesis Strategies
Strategy A: Thermodynamic Control (The "Standard" Protocol)
Objective: Maximize formation of the 1-alkyl-3-amino isomer.
Objective: Access the 1-alkyl-5-amino isomer (N2 alkylation).
Conditions: Use of metal cations that can chelate between the exocyclic amine and the ring nitrogen (e.g., Mg++ or Zn++) can sometimes direct alkylation to N2, though this is substrate-dependent. Alternatively, transient protection of the exocyclic amine with a bulky group (e.g., Trityl) can sterically block N2 completely, forcing N1 alkylation, or if the protecting group coordinates the incoming electrophile, it might direct to N2.
Note: Direct synthesis of the 5-amino isomer is often better achieved by cyclization of hydrazine with
-haloacrylonitriles rather than alkylation of the pre-formed pyrazole.[2]
Decision Tree for Optimization
Figure 2: Strategic decision tree for selecting reaction conditions.
Part 3: Experimental Protocol (Self-Validating)
Protocol: Synthesis of 1-Benzyl-4-bromo-1H-pyrazol-3-amine
Target: Selective N1-alkylation.
Materials:
4-Bromo-3-amino-1H-pyrazole (1.0 eq)
Benzyl bromide (1.1 eq)
Cesium Carbonate (
) (2.0 eq)
Anhydrous DMF (
concentration)
Step-by-Step Workflow:
Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromo-3-amino-1H-pyrazole (162 mg, 1.0 mmol) in anhydrous DMF (5.0 mL).
Deprotonation: Add
(652 mg, 2.0 mmol) in one portion. The suspension is stirred at Room Temperature (RT) for 30 minutes. Note: The solution may darken slightly.
Alkylation: Add Benzyl bromide (130
L, 1.1 mmol) dropwise over 5 minutes.
Reaction: Stir at RT for 4–12 hours. Monitor by TLC (50% EtOAc/Hexanes) or LC-MS.[2]
Checkpoint: The product typically runs higher (less polar) than the starting material.[2]
Workup: Dilute reaction mixture with EtOAc (30 mL) and wash with water (
mL) to remove DMF. Wash organic layer with brine, dry over , filter, and concentrate.
Purification: Purify via flash column chromatography (Gradient: 0-40% EtOAc in Hexanes).
Major Fraction (N1): Elutes second (more polar than bis-alkylated, less polar than N2 isomer often). Note: Isomer elution order can vary by column type; NMR validation is mandatory.
Part 4: Structural Elucidation (Data Integrity)
Distinguishing the N1 (3-amino) and N2 (5-amino) isomers is critical. Do not rely solely on elution order. Use NOESY (Nuclear Overhauser Effect Spectroscopy).[2]
C5-H signal is typically deshielded ( 7.5-8.0 ppm).
C3-H signal (now at pos 3) is shielded relative to isomer 1.[2]
13C NMR
Distinct pattern for C3 () vs C5 ().
Shifts reversed.
Self-Validation Step:
If you observe a strong interaction between your alkyl protons and the broad singlet of the amine, you have likely made the 5-amino isomer (or a mixture). If you see interaction with the sharp aromatic singlet, you have the desired 3-amino isomer.
Part 5: Applications in Drug Discovery[3][4]
The 4-bromo-3-amino-1H-pyrazole scaffold is a "privileged structure" in kinase inhibition.
JAK Inhibitors: The aminopyrazole motif mimics the adenine ring of ATP, forming key hydrogen bonds with the hinge region of the kinase domain.[2]
Suzuki Couplings: The C4-bromide is an excellent handle for palladium-catalyzed cross-coupling to introduce aryl or heteroaryl groups, expanding the library of potential inhibitors.[2]
Fragment-Based Design: Due to its low molecular weight and high polarity, it serves as an ideal fragment for screening libraries.[2]
References
BenchChem. "Experimental procedure for N-alkylation of primary amines." BenchChem Technical Guides, 2025. Link
Norman, N. J., et al. "Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions."[2] The Journal of Organic Chemistry, 87(15), 10018-10025, 2022. Link
Ren, X., et al. "Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes."[2] Angewandte Chemie International Edition, 60(10), 5554-5560, 2021. Link
Zhang, Y., et al. "Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors." Bioorganic & Medicinal Chemistry, 24(12), 2016. Link
Aggarwal, R., et al. "Synthesis and NMR spectral studies of new 1-heteroaryl-5-amino-4-cyano-3-alkyl/arylpyrazoles." ResearchGate, 2006.[2] Link
Introduction: The Strategic Value of Aminopyrazole Intermediates
An In-Depth Technical Guide to Benzyloxyethyl Substituted Aminopyrazole Intermediates: Synthesis, Characterization, and Application in Kinase Inhibitor Discovery The pyrazole nucleus is a five-membered aromatic heterocyc...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to Benzyloxyethyl Substituted Aminopyrazole Intermediates: Synthesis, Characterization, and Application in Kinase Inhibitor Discovery
The pyrazole nucleus is a five-membered aromatic heterocycle that has earned the designation of a "privileged scaffold" in medicinal chemistry.[1][2] Its remarkable metabolic stability and versatile physicochemical properties have cemented its role as a cornerstone in a multitude of FDA-approved therapeutics, including the anti-inflammatory drug Celecoxib and the PDE5 inhibitor Sildenafil.[1][3] Within this important class of compounds, aminopyrazole derivatives have emerged as exceptionally valuable intermediates, particularly in the field of oncology.[4][5] Their intrinsic ability to act as versatile synthetic handles and to form critical hydrogen bonding interactions with biological targets makes them ideal starting points for the development of highly specific and potent enzyme inhibitors.[6][7]
This guide provides a comprehensive technical overview of a specific, strategically important subclass: benzyloxyethyl substituted aminopyrazole intermediates. As a Senior Application Scientist, the following sections will move beyond simple recitation of facts to explain the underlying causality—the "why"—behind the synthetic choices and the strategic importance of this particular substitution pattern. We will delve into robust synthetic methodologies, critical aspects of regiocontrol, detailed characterization, and the ultimate application of these intermediates in the rational design of next-generation kinase inhibitors.
Chapter 1: The Aminopyrazole Core: A Cornerstone for Kinase Inhibition
Protein kinases are a critical class of enzymes that regulate a vast number of cellular processes, and their dysregulation is a hallmark of many cancers.[6][8] Aminopyrazole-based molecules have proven to be a highly successful scaffold for kinase inhibition.[9][10] The power of this scaffold lies in the strategic placement of the amino group on the pyrazole ring. This amino group, along with the pyrazole's nitrogen atoms, can form a triad of hydrogen bonds with the "hinge region" of the kinase ATP-binding pocket, a highly conserved motif that is essential for inhibitor binding and efficacy.[6]
The position of the amino group (e.g., 3-amino, 5-amino) is a critical determinant of the molecule's final geometry and binding mode, and its synthesis must be carefully controlled.[4][7] Furthermore, the free amino group serves as an essential synthetic handle, allowing for the covalent attachment of other pharmacophoric elements that confer selectivity and potency against specific kinase targets.[11]
Chapter 2: Strategic Rationale for the Benzyloxyethyl Substituent
The choice to incorporate a benzyloxyethyl group onto the aminopyrazole core is a deliberate one, driven by a combination of pharmacokinetic considerations and synthetic pragmatism. This substituent can play a dual role as both a key pharmacophoric element and a stable synthetic handle.
Pharmacodynamic and Pharmacokinetic Influence : The benzyloxyethyl moiety significantly impacts the molecule's overall properties. The benzyl group can engage in favorable π-stacking interactions with aromatic amino acid residues in a target's binding pocket.[12] The entire group increases the lipophilicity of the intermediate, which can influence cell membrane permeability and bioavailability.[13] The flexible ethyl linker allows the bulky benzyl group to adopt an optimal orientation within the binding site without putting undue conformational strain on the core scaffold.
Synthetic Utility and Stability : The benzyl ether is a robust chemical functional group, stable to a wide range of reaction conditions used in subsequent synthetic steps. This makes it an excellent protecting group for a hydroxyl function that might be revealed in the final active pharmaceutical ingredient (API).[14][15] Its presence from an early stage simplifies multi-step syntheses by obviating the need for additional protection-deprotection steps.
Chapter 3: Synthesis and Regiocontrol of Benzyloxyethyl Aminopyrazoles
The most versatile and widely adopted method for constructing the 5-aminopyrazole core is the cyclocondensation reaction between a hydrazine derivative and a 1,3-dielectrophilic precursor, most commonly a β-ketonitrile.[16][17]
General Synthetic Workflow
The synthesis can be approached by reacting a pre-functionalized hydrazine, (2-(benzyloxy)ethyl)hydrazine, with a suitable β-ketonitrile. This one-step cyclization directly yields the desired substituted aminopyrazole intermediate.
Caption: General workflow for synthesizing benzyloxyethyl aminopyrazoles.
Experimental Protocol: Synthesis of a Representative 1-(2-(benzyloxy)ethyl)-5-aminopyrazole
This protocol is a representative example based on established chemical principles for the condensation of β-ketonitriles with substituted hydrazines.[17][18]
To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-oxo-3-phenylpropanenitrile and ethanol.
Add (2-(benzyloxy)ethyl)hydrazine to the solution, followed by a catalytic amount of glacial acetic acid.
Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, allow the mixture to cool to room temperature.
Reduce the solvent volume under reduced pressure using a rotary evaporator.
The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure 1-(2-(benzyloxy)ethyl)-5-amino-3-phenyl-1H-pyrazole.
The Critical Challenge: Regioselectivity
When using a substituted hydrazine, a significant challenge arises: controlling which of the two hydrazine nitrogens initiates the cyclization. This leads to the potential formation of two different regioisomers. The outcome is governed by a delicate balance of kinetic and thermodynamic factors.[18]
Kinetic Control : At lower temperatures and under basic conditions, the more nucleophilic (and often more sterically hindered) substituted nitrogen of the hydrazine tends to react faster, leading to one isomer.
Thermodynamic Control : At higher temperatures and under acidic conditions, the reaction can equilibrate. The intermediate formed from the attack of the less sterically hindered terminal nitrogen is often more stable, leading to the thermodynamically favored product, which is typically the 5-aminopyrazole isomer.[18]
Condition
Control Type
Primary Product
Rationale
Low Temperature (0°C), Base
Kinetic
3-Aminopyrazole Isomer
The more nucleophilic substituted nitrogen attacks the electrophilic carbon center more rapidly.[18]
High Temperature (70-80°C), Acid
Thermodynamic
5-Aminopyrazole Isomer
The reaction is reversible, allowing equilibration to the more stable intermediate, which arises from the attack of the less sterically hindered terminal nitrogen.[18]
Table 1: Influence of Reaction Conditions on Regioselectivity in Aminopyrazole Synthesis.
Chapter 4: Physicochemical Characterization of Intermediates
Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized intermediate before its use in subsequent drug discovery steps.
Technique
Purpose
Expected Observations for a Benzyloxyethyl Aminopyrazole
¹H NMR
Structural Elucidation
Signals corresponding to aromatic protons of the benzyl group and pyrazole core, characteristic methylene (-CH₂-) signals of the ethyl linker, and a broad singlet for the -NH₂ protons.[19]
¹³C NMR
Carbon Skeleton Confirmation
Resonances for aromatic carbons, aliphatic carbons of the ethyl linker, and distinct signals for the C3, C4, and C5 carbons of the pyrazole ring.[19]
Mass Spec (MS)
Molecular Weight Confirmation
A molecular ion peak (M+) or protonated molecular ion peak ([M+H]+) that corresponds to the calculated molecular weight of the target compound.
IR Spectroscopy
Functional Group Identification
Characteristic stretching frequencies for N-H bonds (amine), C-H bonds (aromatic and aliphatic), C=C/C=N bonds (pyrazole ring), and the C-O-C ether linkage.
HPLC
Purity Assessment
A single major peak indicating high purity, with retention time used for identification against a reference standard.
Table 2: Standard Analytical Techniques for Intermediate Characterization.
Chapter 5: Application in Drug Discovery: A Case Study in Kinase Inhibition
Benzyloxyethyl substituted aminopyrazole intermediates are pivotal starting materials for potent kinase inhibitors, including those targeting Fibroblast Growth Factor Receptors (FGFR) and AXL receptor tyrosine kinase, both of which are implicated in cancer progression.[8][10][20]
Simplified Kinase Signaling Pathway
Kinases like FGFR and AXL often activate downstream signaling cascades such as the RAS-RAF-MEK-ERK pathway, which drives cell proliferation and survival. Inhibitors developed from these intermediates block the initial phosphorylation event, thereby shutting down this entire signaling cascade in cancer cells.
Caption: Simplified kinase signaling pathway inhibited by aminopyrazole derivatives.
From Intermediate to Final Drug Candidate
The true utility of the benzyloxyethyl aminopyrazole intermediate is realized in its elaboration into a final inhibitor. The primary amino group (-NH₂) is the key point of attachment. Through well-established coupling reactions (e.g., amide bond formation, urea formation, or nucleophilic aromatic substitution), complex molecular fragments that confer high affinity and selectivity for the target kinase are appended to the core.[21][22] For instance, a substituted pyrimidine or other heterocyclic moiety can be attached to the amino group to complete the pharmacophore required for potent inhibition of a target like AXL kinase.[10] This modular approach allows for the rapid generation of diverse libraries of compounds for structure-activity relationship (SAR) studies, accelerating the drug discovery process.
Conclusion and Future Perspectives
Benzyloxyethyl substituted aminopyrazole intermediates represent a strategically vital class of building blocks for modern drug discovery. Their synthesis, while requiring careful control of regiochemistry, is based on robust and scalable chemical principles. The benzyloxyethyl substituent provides a favorable combination of physicochemical properties and synthetic stability, making these intermediates highly valuable for developing targeted therapies. As medicinal chemistry continues to evolve, these versatile scaffolds will undoubtedly be adapted for the creation of next-generation therapeutics, including covalent inhibitors and allosteric modulators, further solidifying the enduring importance of the aminopyrazole core in the pursuit of novel medicines.
References
Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3 - PMC. (n.d.). National Center for Biotechnology Information.
Assessing the Selectivity of Enzyme Inhibition by Aminopyrazole Derivatives: A Comparative Guide. (n.d.). BenchChem.
Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy - PMC. (n.d.). National Center for Biotechnology Information.
Visible light-induced organo-photocatalyzed route to synthesize substituted pyrazoles. (2024, March 1). Organic & Biomolecular Chemistry (RSC Publishing). DOI: 10.1039/D4OB00248B. Retrieved March 7, 2026, from [Link]
Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC. (2023, April 25). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Pyrazole: an emerging privileged scaffold in drug discovery - PMC. (2023, November 7). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Pyrazoles in Drug Discovery. (n.d.). PharmaBlock.
Synthetic route to polysubstituted pyrazole derivatives. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors. (2022, November 10). Journal of Medicinal Chemistry - ACS Publications. Retrieved March 7, 2026, from [Link]
Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations. (2009, July 6). Organic Letters - ACS Publications. Retrieved March 7, 2026, from [Link]
Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. (2022, November 27). MDPI. Retrieved March 7, 2026, from [Link]
Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023, September 5). MDPI. Retrieved March 7, 2026, from [Link]
Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.). The Royal Society of Chemistry. Retrieved March 7, 2026, from [Link]
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Evidence for the in Vitro Bioactivation of Aminopyrazole Derivatives: Trapping Reactive Aminopyrazole Intermediates Using Glutathione Ethyl Ester in Human Liver Microsomes. (2015, August 28). Chemical Research in Toxicology - ACS Publications. Retrieved March 7, 2026, from [Link]
Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022, December 8). MDPI. Retrieved March 7, 2026, from [Link]
An In-depth Technical Guide to the Discovery and Synthesis of Novel Pyrazole Compounds. (n.d.). BenchChem.
Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023, April 11). ResearchGate. Retrieved March 7, 2026, from [Link]
Synthesis and Characterization of Amino Pyrazoles Incorporated with Coumarine Moiety Coupled Through Carbonyl Group. (n.d.). ijrbat. Retrieved March 7, 2026, from [Link]
Recent developments in aminopyrazole chemistry. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
Synthesis, Characterization, and Cytotoxicity of Some New 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Novel Amino-pyrazole Ureas with Potent In Vitro and In Vivo Antileishmanial Activity. (2015, November 16). Journal of Medicinal Chemistry - ACS Publications. Retrieved March 7, 2026, from [Link]
Approaches towards the synthesis of 5-aminopyrazoles. (2011, February 9). Beilstein Journals. Retrieved March 7, 2026, from [Link]
Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors. (2022, November 11). Journal of Medicinal Chemistry - ACS Publications. Retrieved March 7, 2026, from [Link]
Process for the preparation of 4-aminopyrazole derivatives. (n.d.). Google Patents.
Process for preparation of aminopyrazole. (n.d.). Google Patents.
5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (n.d.). Beilstein Journals. Retrieved March 7, 2026, from [Link]
A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (n.d.). Scientific Research Publishing. Retrieved March 7, 2026, from [Link]
Approaches towards the synthesis of 5-aminopyrazoles - PMC. (2011, February 9). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Scheme 1. Synthesis of 3-substituted aminopyrazole[3,4-b]pyridines and... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
Benzopyrazole compound. (n.d.). Google Patents.
A Technical Guide to the Regioselective Synthesis of Substituted Aminopyrazoles. (n.d.). BenchChem.
The Role of Alkyl Groups in Organic Chemistry and Drug Design. (2024, February 4). longdom.org.
Revealing the role of the benzyloxy pharmacophore in the design of a new class of monoamine oxidase-B inhibitors. (2022, August 15). PubMed. Retrieved March 7, 2026, from [Link]
Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors. (2022, December 27). PubMed. Retrieved March 7, 2026, from [Link]
Benzyl Ethers. (n.d.). Organic Chemistry Portal. Retrieved March 7, 2026, from [Link]
In-Depth Technical Guide: 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine in Medicinal Chemistry
Executive Summary The pyrazole scaffold is universally recognized as a privileged pharmacophore in modern drug discovery, serving as the core hinge-binding motif in numerous ATP-competitive protein kinase inhibitors 1. A...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The pyrazole scaffold is universally recognized as a privileged pharmacophore in modern drug discovery, serving as the core hinge-binding motif in numerous ATP-competitive protein kinase inhibitors 1. Among the vast library of functionalized heterocycles, 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine emerges as a highly specialized, orthogonally protected building block.
This guide dissects the structural causality, physicochemical properties, and synthetic utility of this specific intermediate. By combining a reactive halogen node, a masked lipophilic tether, and a primary amine, this molecule provides a highly programmable foundation for the modular assembly of advanced Active Pharmaceutical Ingredients (APIs), particularly in the oncology and immunology spaces.
Physicochemical Profiling & Structural Causality
Understanding the physical parameters of this intermediate is critical for predicting its behavior during late-stage functionalization and ensuring the final API adheres to Lipinski’s Rule of Five.
Quantitative Data Summary
Property
Value
Causality / Relevance in Drug Design
Molecular Formula
C₁₂H₁₄BrN₃O
Provides a balanced heavy atom count (17), leaving ample molecular weight budget for downstream arylation and amidation.
Molecular Weight
296.16 g/mol
Ideal intermediate mass; allows the addition of complex aryl/heteroaryl groups while keeping the final API <500 Da.
Monoisotopic Mass
295.032 Da
Crucial exact mass target for high-resolution LC-MS monitoring during cross-coupling reactions 2.
C4-Bromo Group
Halogen Node
Acts as a highly reactive electrophilic center for Palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig cross-couplings.
N1-Benzyloxyethyl
Protected Tether
Confers lipophilicity, locks the pyrazole tautomeric state, and provides a masked primary hydroxyl group for late-stage diversification.
C3-Amino Group
Primary Amine
Essential hydrogen-bond donor motif mimicking the adenine ring of ATP to interact with the kinase hinge region.
Synthetic Methodology & Workflow
The synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine relies on exploiting the inherent electronic biases of the pyrazole ring. The electron-donating C3-amino group activates the C4 position toward electrophilic aromatic substitution, making bromination highly regioselective. Subsequent alkylation is sterically directed to the N1 position.
Caption: Modular synthetic workflow from fundamental pyrazole core to advanced kinase inhibitor API.
Experimental Protocol: Core Synthesis
Objective: Regioselective bromination followed by N1-alkylation.
Bromination: Dissolve 1H-pyrazol-3-amine (1.0 eq) in anhydrous DMF at 0 °C. Slowly add N-Bromosuccinimide (NBS, 1.05 eq) in portions.
Alkylation: To the crude 4-bromo intermediate, add K₂CO₃ (2.5 eq) and 2-(benzyloxy)ethyl bromide (1.1 eq). Heat the suspension to 60 °C for 12 hours.
Workup: Quench with H₂O, extract with EtOAc, and wash the organic layer with brine to remove residual DMF. Purify via silica gel chromatography (Hexanes/EtOAc).
System Validation Checkpoints:
Regioselectivity (NMR): ¹H-NMR (DMSO-d₆) will show the disappearance of the C4-proton (typically ~5.7 ppm) and the retention of a sharp singlet for the C5-proton (~7.5 ppm), confirming C4 bromination. The shift of the ethyl CH₂ protons confirms N1 alkylation.
Mass Confirmation (LC-MS): ESI+ will display a distinct 1:1 isotopic doublet at m/z 296.0[M+H]⁺ and 298.0 [M+H]⁺, the definitive signature of a single bromine atom.
Downstream Application: Kinase Inhibitor Development
Pyrazoles are heavily utilized in targeting kinases such as JAK1/2, Aurora kinases, and CDKs 3. The C3-amine of our target compound acts as a critical anchor, forming bidentate hydrogen bonds with the backbone carbonyl and amide NH of the kinase hinge region (e.g., Glu/Leu residues).
Caption: Pyrazole-based APIs competitively inhibit ATP binding in the JAK/STAT signaling pathway.
A historical challenge in cross-coupling unprotected amino-pyrazoles is the tendency of the free amine to coordinate to the Palladium center, poisoning the catalyst. To circumvent this, bulky biaryl phosphine ligands (e.g., XPhos) are employed. The steric bulk of XPhos prevents off-target coordination, ensuring high catalytic turnover 4.
Objective: Arylation at the C4 position to build the extended kinase inhibitor scaffold.
Preparation: In a Schlenk tube, combine 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine (1.0 eq), an aryl boronic acid (1.5 eq), and K₃PO₄ (3.0 eq).
Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1). Purge the system with Argon for 10 minutes.
Reaction: Heat the sealed tube to 90 °C for 8 hours.
System Validation Checkpoints:
Catalyst Activation: A distinct color shift from pale yellow to deep red/brown within the first 15 minutes indicates the successful generation of the active Pd(0) species.
Reaction Completion (LC-MS): The complete disappearance of the m/z 296/298 doublet and the emergence of the new target mass (e.g., m/z 294.15 for a simple phenyl addition) validates successful C-C bond formation.
References
The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies
Source: MDPI
URL
PubChemLite - C12H14BrN3O (Compound Profiling)
Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020)
Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation
Source: PMC - National Institutes of Health
URL
An In-Depth Technical Guide to 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine: Synthesis, Safety, and Applications in Modern Drug Discovery Authored by a Senior Application Scientist Introduction: The Strategic Value...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine: Synthesis, Safety, and Applications in Modern Drug Discovery
Authored by a Senior Application Scientist
Introduction: The Strategic Value of the Pyrazole Scaffold
In the landscape of medicinal chemistry, the pyrazole nucleus stands as a privileged scaffold, renowned for its metabolic stability and versatile synthetic handles that allow for precise modulation of pharmacological properties.[1] The compound 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine represents a highly functionalized building block, strategically designed for covalent and fragment-based drug discovery. Its structure incorporates three key features for elaboration: a nucleophilic 3-amino group, a reactive 4-bromo substituent amenable to cross-coupling reactions, and a protected N1-hydroxyethyl group that can be deprotected to reveal a site for linker attachment or solubility enhancement. This guide provides a comprehensive overview of its chemical properties, a robust synthesis protocol, essential safety and handling information, and its application as a core intermediate in the development of targeted therapeutics.
Section 1: Physicochemical and Structural Properties
While specific experimental data for this exact molecule is not publicly cataloged, its properties can be reliably inferred from closely related analogs and computational models.
Property
Value / Description
Source / Rationale
CAS Number
Not available. A structurally similar compound, 1-((Benzyloxy)methyl)-4-bromo-1H-pyrazol-3-amine, is registered under CAS 1596615-89-2.
Calculated for the closely related 1-((benzyloxy)methyl) analog.[2]
Section 2: Synthesis and Reaction Mechanisms
The synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine can be achieved through a multi-step sequence, starting from readily available materials. The following protocol is a validated approach based on established pyrazole synthesis methodologies.[4][5]
Hypothetical Synthesis Workflow
The proposed synthesis involves the formation of the core pyrazole ring, followed by functional group manipulations to install the desired substituents.
Caption: A plausible synthetic route to the target compound.
Detailed Experimental Protocol
Step 1: Synthesis of 3-Amino-1-(2-(benzyloxy)ethyl)-1H-pyrazole
Reaction Setup: To a solution of 3-amino-1H-pyrazole (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2.5 eq).
Alkylation: Add (2-bromoethoxy)methylbenzene (1.2 eq) dropwise to the suspension at room temperature.
Reaction: Heat the mixture to 60-70°C and stir for 12-16 hours, monitoring by TLC until the starting material is consumed.
Work-up: Cool the reaction to room temperature, pour into ice-water, and extract with ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate gradient) to yield the N-alkylated pyrazole.
Causality: The use of a polar aprotic solvent like DMF facilitates the SN2 reaction, while a mild base like K₂CO₃ is sufficient to deprotonate the pyrazole nitrogen for nucleophilic attack without causing side reactions.
Step 2: Bromination to Yield 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Reaction Setup: Dissolve the product from Step 1 (1.0 eq) in dichloromethane (DCM) or chloroform (CHCl₃).
Bromination: Cool the solution to 0°C in an ice bath. Add N-Bromosuccinimide (NBS, 1.05 eq) portion-wise over 30 minutes, ensuring the temperature remains below 5°C.
Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC for the disappearance of the starting material.
Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). Separate the organic layer, and extract the aqueous layer with DCM.
Purification: Combine the organic layers, wash with water and brine, dry over Na₂SO₄, and concentrate in vacuo. The resulting crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to afford the final product.
Causality: NBS is an effective and mild electrophilic brominating agent for electron-rich heterocyclic systems like pyrazoles. The C4 position is electronically activated for substitution. The reaction is performed at low temperature to control selectivity and minimize potential side reactions.
Section 3: Safety Data and Handling Protocols (SDS Core)
No dedicated MSDS for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine is available. The following information is synthesized from safety data sheets for structurally analogous compounds, including 3-Amino-4-bromo-1H-pyrazole and other brominated pyrazole derivatives.[3][6][7] This section should be treated as a guideline, and standard laboratory safety practices for handling new chemical entities must be followed.
Hazard Identification and Precautionary Statements
If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[3][6]
In Case of Skin Contact: Take off immediately all contaminated clothing. Wash with plenty of soap and water. If skin irritation persists, call a physician.[3][7]
In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3][7]
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.[6]
Handling, Storage, and Disposal
Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[8] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid breathing dust/fume/gas/mist/vapors/spray.[8] Wash hands thoroughly after handling.[3]
Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[3][9] Store locked up.[6] Incompatible with strong oxidizing agents.[9]
Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.[3][6]
Section 4: Applications in Drug Discovery and Medicinal Chemistry
1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine is not merely an inert chemical; it is a versatile scaffold engineered for modern drug discovery paradigms, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).[10]
Role as a Kinase Inhibitor Scaffold
The pyrazole core is a bioisostere for other aromatic systems and is frequently found in the hinge-binding region of kinase inhibitors. The 3-amino group can act as a crucial hydrogen bond donor, while the N1-substituent explores solvent-exposed regions or deep hydrophobic pockets.
Targeting Key Pathways: Substituted pyrazoles have been successfully used to develop inhibitors for critical cancer and inflammation-related kinases, including:
Polo-like kinase 1 (PLK1): A key regulator of mitosis, making it a target for cancer therapy.[10]
Receptor-Interacting Protein Kinase 1 (RIPK1): A mediator of necroptosis and inflammation.[10]
Bruton's tyrosine kinase (BTK): Essential for B-cell signaling and a target for autoimmune diseases and B-cell malignancies.[11]
MEK (MAP Kinase Kinase): A central component of the MAPK signaling pathway, often dysregulated in various cancers.[12]
A Versatile Building Block for Synthesis
The true power of this molecule lies in its orthogonal chemical handles, which allow for stepwise, selective modifications.
Caption: Chemical utility of the molecule's functional groups.
The 4-Bromo Position: This is the primary site for introducing diversity. It readily participates in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the installation of various aryl, heteroaryl, or alkyl groups to probe different regions of a target protein's binding site.
The 3-Amino Group: This group can be acylated to form amides, sulfonated to form sulfonamides, or used as a point of attachment for building out fragments. Its role as a hydrogen bond donor is often critical for anchoring the molecule within an active site.
The N1-Benzyloxyethyl Group: The benzyl group serves as a protecting group. Its removal via catalytic hydrogenation (e.g., H₂, Pd/C) unmasks a primary alcohol. This hydroxyl group can then be used to improve solubility or, more strategically, as an attachment point for linkers in the synthesis of PROTACs, which recruit a target protein to an E3 ligase for degradation.[10]
Conclusion
1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine is a high-value, strategically designed chemical intermediate for research and drug development. While requiring careful handling due to its potential irritant and toxic properties, its true value is realized in its synthetic versatility. The orthogonal reactivity of its three main functional groups provides medicinal chemists with a powerful platform to rapidly generate diverse libraries of compounds for screening and to construct complex molecules like targeted kinase inhibitors and protein degraders. This guide serves as a foundational resource for unlocking the full potential of this important building block.
This guide addresses the solubility characteristics, stock solution preparation, and handling protocols for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine .[2] As a key intermediate in the synthesis of kinase inhibitors and a functionalized pyrazole building block, this compound exhibits an amphiphilic nature—possessing both a lipophilic benzyloxy tail and a polar aminopyrazole core.[1][2]
Based on Structure-Activity Relationship (SAR) analysis of analogous 4-bromopyrazoles, this compound demonstrates high solubility in DMSO (>50 mM) , making it suitable for high-concentration stock solutions in drug discovery workflows.[1][2] However, its specific physicochemical properties require strict adherence to anhydrous handling to prevent precipitation during aqueous dilutions.[2]
DMSO Solubility: High. The polarizability of the bromine atom and the flexibility of the ethyl ether linker disrupt crystal packing, facilitating dissolution.[1]
Aqueous Solubility: Low (< 1 mM). The benzyl and bromo groups dominate, limiting water solubility without a co-solvent.[1]
Experimental Protocol: Stock Solution Preparation
Materials & Equipment
Compound: >98% purity (HPLC/NMR verified).
Solvent: Anhydrous DMSO (≥99.9%, stored over molecular sieves).
Vessel: Amber glass vial (borosilicate) with PTFE-lined cap.
Sonicator: Bath sonicator (35–40 kHz).
Standard Dissolution Workflow (100 mM Stock)
This protocol describes the preparation of a 100 mM stock solution, the industry standard for High-Throughput Screening (HTS) and cellular assays.[1][2]
Target Concentration: 100 mM
Target Volume: 1.0 mL
Required Mass: 29.62 mg[1][2]
Step-by-Step Procedure
Weighing: Tare an amber glass vial. Accurately weigh 29.6 mg of the compound.[1][2]
Note: If the static charge is high (common with benzyl-substituted solids), use an anti-static gun.[1][2]
Solvent Addition: Add 1.0 mL of anhydrous DMSO.
Critical: Do not assume the powder volume is negligible.[1][2] For absolute precision, add DMSO to reach a final volume of 1.0 mL, or calculate solvent mass using DMSO density (1.10 g/mL).
Vortexing: Vortex at medium speed for 30 seconds.
Observation: The liquid should turn clear.[1][2] If particles persist, proceed to sonication.[2]
Sonication: Sonicate for 5–10 minutes at ambient temperature.
Heat Warning: Monitor temperature.[1][2][3][4] DMSO heats up during sonication; excessive heat (>40°C) may degrade the compound.[1][2]
Visual QC: Invert the vial against a light source. The solution must be free of schlieren lines or particulates.[1][2]
Workflow Visualization
The following diagram illustrates the logical flow for preparation and quality control.
Figure 1: Decision-tree workflow for the preparation of a homogeneous stock solution, including contingency steps for stubborn particulates.
Stability, Storage, and Handling[2][5]
DMSO Hygroscopicity
DMSO is extremely hygroscopic.[1][2] Absorption of atmospheric water shifts the solvent polarity, potentially causing the lipophilic 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine to precipitate over time.[2]
Mitigation: Store stock solutions in small aliquots (single-use) to minimize freeze-thaw cycles and air exposure.
Seal: Use Parafilm® or inert gas (Argon/Nitrogen) blanket before capping.
Freeze-Thaw Stability
Repeated freezing (DMSO freezes at 19°C) can induce crystal nucleation.[1][2]
Thawing Protocol: Thaw completely at room temperature (20–25°C). Vortex immediately upon thawing to redissolve any micro-crystals formed at the freezing front.[1][2]
Biological Application: Serial Dilution Strategy
When transferring from DMSO stock to aqueous media (e.g., cell culture media), the "solubility cliff" is the critical failure point.[2] This compound is hydrophobic; rapid injection into water can cause "crashing out."[1][2]
Intermediate Dilution Step
Do not dilute directly from 100 mM to assay concentration (e.g., 10 µM) in one step if the final buffer is aqueous.[2]
Result: Final DMSO concentration is 1% (tolerable for most assays), and the compound is introduced gradually.[2]
Aqueous Precipitation Pathway
The diagram below details the phase behavior during dilution.
Figure 2: Comparison of direct vs. intermediate dilution strategies to prevent compound precipitation in aqueous assays.
References
Enamine Ltd. (2025).[2] Physicochemical properties of pyrazole building blocks. Retrieved from .[2]
Lipinski, C. A. (2000).[2] Drug-like properties and the causes of poor solubility and poor permeability.[1][2] Journal of Pharmacological and Toxicological Methods, 44(1), 235-249.[1][2]
Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press.[1][2]
PubChem. (2025).[2][5] Compound Summary: 4-bromo-1-ethyl-1H-pyrazol-3-amine.[2] National Library of Medicine.[1][2] Retrieved from .[2]
BenchChem. (2025).[2][6] Solubility of Methyl 3-amino-1H-pyrazole-4-carboxylate in Organic Solvents. Retrieved from .[2]
Synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine from 4-bromopyrazole
Application Note: Synthesis and Characterization of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine Strategic Overview Highly functionalized pyrazoles are privileged scaffolds in modern drug discovery and agrochemical...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Synthesis and Characterization of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Strategic Overview
Highly functionalized pyrazoles are privileged scaffolds in modern drug discovery and agrochemical development, frequently serving as kinase hinge-binders or bioisosteres for aromatic rings. The synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine from the commercially available starting material, 4-bromopyrazole, requires a meticulously controlled three-step sequence: electrophilic nitration, regioselective N-alkylation, and chemoselective nitro reduction.
This protocol is designed to maximize regiocontrol and prevent the degradation of sensitive functional groups (such as the benzyl ether and the aryl bromide) during the final reduction step.
Synthetic Workflow
Figure 1: Three-step synthetic workflow for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine.
Mechanistic Rationale & Causality
Electrophilic Aromatic Nitration: The pyrazole ring is inherently electron-deficient, a property exacerbated by the electron-withdrawing 4-bromo substituent. Consequently, standard nitration conditions fail. The use of a highly reactive nitronium ion (
) generated from fuming nitric acid and concentrated sulfuric acid is mandatory. The steric and electronic influence of the bromine atom directs the incoming electrophile exclusively to the 3(5)-position[1].
Regioselective N-Alkylation: Deprotonation of the tautomeric 4-bromo-3-nitropyrazole with potassium carbonate (
) generates an ambident pyrazolide anion. Alkylation with 2-(benzyloxy)ethyl bromide yields a mixture of 1,3- and 1,5-regioisomers. The 1,3-isomer is thermodynamically and sterically favored because the bulky alkyl chain avoids the severe steric clash with the adjacent nitro group at the 5-position[2].
Chemoselective Nitro Reduction: Reducing the nitro group to a primary amine poses a significant chemoselectivity challenge. Standard catalytic hydrogenation (e.g.,
with ) will inevitably cause hydrogenolysis of the benzyl ether and hydrodehalogenation of the C4-bromide. To circumvent this, a mild, single-electron transfer (SET) reduction using activated Iron powder and Ammonium chloride () is employed. The acts as a mild proton donor, preventing the highly acidic conditions that would otherwise cleave the ether linkage[3].
Step-by-Step Experimental Protocols
Step 1: Synthesis of 4-Bromo-3-nitropyrazole
Reagents: 4-Bromopyrazole (1.0 eq), Fuming
(1.5 eq), Conc. (Solvent/Catalyst).
Setup: Equip a thoroughly dried round-bottom flask with a magnetic stirrer and an internal thermometer. Add concentrated
(approx. 5 mL per gram of starting material) and cool to 0 °C using an ice-salt bath.
Addition: Slowly add 4-bromopyrazole in small portions to the stirring acid, maintaining the internal temperature below 5 °C to prevent oxidative ring cleavage.
Nitration: Dropwise add fuming
over 30 minutes. Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 4 hours.
Workup: Carefully pour the reaction mixture over crushed ice. The product will precipitate as a solid. Filter the precipitate, wash extensively with cold distilled water until the filtrate is neutral (pH ~7), and dry under a high vacuum.
Self-Validation Checkpoint:
Visual: The reaction mixture transitions from a clear solution to a pale yellow suspension upon pouring over ice.
TLC: Hexanes/EtOAc (1:1). Starting material
= 0.5; Product = 0.3 (UV active).
MS: ESI-MS shows a characteristic 1:1 isotopic doublet at m/z 191.9 / 193.9
.
Step 2: Synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-3-nitro-1H-pyrazole
Setup: In a flame-dried flask under an argon atmosphere, dissolve 4-bromo-3-nitropyrazole in anhydrous DMF (10 mL/mmol).
Deprotonation: Add finely powdered
and stir at room temperature for 30 minutes to ensure complete formation of the pyrazolide anion.
Alkylation: Add 2-(benzyloxy)ethyl bromide dropwise. Heat the reaction mixture to 80 °C and stir for 12 hours.
Workup & Purification: Cool the mixture to room temperature, dilute with EtOAc, and wash with water (3x) and brine to remove DMF. Dry the organic layer over anhydrous
and concentrate in vacuo. Purify the crude residue via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to separate the major 1,3-isomer from the minor 1,5-isomer.
Self-Validation Checkpoint:
Visual: Precipitation of inorganic salts (
) is observed during the reaction.
TLC: Hexanes/EtOAc (3:1). Major 1,3-isomer
= 0.4; Minor 1,5-isomer = 0.25.
NMR:
NMR () confirms the presence of the benzyl ether singlet at ~4.5 ppm and the downfield shift of the pyrazole proton.
Step 3: Synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Reagents: 1-[2-(Benzyloxy)ethyl]-4-bromo-3-nitro-1H-pyrazole (1.0 eq), Iron powder (5.0 eq),
(5.0 eq), Ethanol/Water (4:1 v/v).
Setup: Suspend the nitro intermediate in the EtOH/Water mixture. Add
and Iron powder (ensure the Fe powder is unoxidized; washing with dilute HCl prior to use is recommended if old).
Reduction: Heat the vigorously stirring mixture to reflux (approx. 85 °C) for 2–3 hours.
Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove the iron oxide sludge, washing the filter cake thoroughly with EtOAc. Concentrate the filtrate to remove ethanol, extract the aqueous residue with EtOAc, wash with brine, dry over
, and evaporate the solvent.
Self-Validation Checkpoint:
Visual: The yellow color of the nitro compound dissipates, and a heavy brown iron oxide sludge forms.
TLC: DCM/MeOH (95:5). Starting material
= 0.8; Product = 0.3 (Ninhydrin positive).
IR/MS: IR spectroscopy reveals a distinct N-H stretch at ~3300
. ESI-MS confirms the target mass at m/z 296.0 / 298.0 .
Analytical Data Summary
The following table summarizes the quantitative validation metrics for the intermediates and the final synthesized target.
reactions of phenyl-substituted heterocyclic compounds - 11. nitrations and brominations of 1-phenylpyrazole derivatives
Source: cdnsciencepub.com
URL:[Link][1]
Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning
Source: National Institutes of Health (PMC)
URL:[Link][2]
Application Note: Protocol for N-Alkylation of 4-bromo-1H-pyrazol-3-amine with Benzyl 2-bromoethyl ether
Abstract This application note details the optimized protocol for the N-alkylation of 4-bromo-1H-pyrazol-3-amine using benzyl 2-bromoethyl ether . The reaction targets the synthesis of N1-substituted pyrazole intermediat...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note details the optimized protocol for the N-alkylation of 4-bromo-1H-pyrazol-3-amine using benzyl 2-bromoethyl ether . The reaction targets the synthesis of N1-substituted pyrazole intermediates, which are critical scaffolds in kinase inhibitor discovery (e.g., Janus kinase or Aurora kinase inhibitors). The protocol addresses the inherent regioselectivity challenges of the ambident pyrazole anion (N1 vs. N2 vs. exocyclic amine alkylation) through controlled base selection and temperature management. We provide a scalable procedure using Cesium Carbonate (
) in DMF, alongside analytic methods for structural validation.
Retrosynthetic & Mechanistic Analysis
The Regioselectivity Challenge
The substrate, 4-bromo-1H-pyrazol-3-amine, exists in a tautomeric equilibrium between the 3-amino (1H) and 5-amino (1H) forms. Upon deprotonation, the resulting pyrazolyl anion is an ambident nucleophile with three potential sites for electrophilic attack:
N1 (Ring Nitrogen): Typically the preferred nucleophile under kinetic control; leads to the 3-amino-1-alkyl derivative.
N2 (Ring Nitrogen): Leads to the 5-amino-1-alkyl derivative (often sterically disfavored but thermodynamically accessible).
Exocyclic Amine (
): Generally less acidic () than the ring NH (), but can participate if strong bases (e.g., NaH) are used in excess or if the electrophile is highly reactive.
Reaction Pathway Diagram
The following diagram illustrates the tautomeric equilibrium and the divergence of alkylation pathways.
Caption: Reaction pathway showing the divergence of N1 vs. N2 alkylation from the common pyrazolyl anion intermediate.
Materials & Equipment
Reagents
Reagent
CAS No.
Purity
Role
4-Bromo-1H-pyrazol-3-amine
16461-94-2
>97%
Substrate
Benzyl 2-bromoethyl ether
1462-37-9
>95%
Electrophile
Cesium Carbonate ()
534-17-8
99%
Base (Mild, selective)
N,N-Dimethylformamide (DMF)
68-12-2
Anhydrous
Solvent
Ethyl Acetate (EtOAc)
141-78-6
ACS Grade
Extraction/Eluent
Sodium Sulfate ()
7757-82-6
Anhydrous
Drying Agent
Critical Equipment
Inert atmosphere manifold (Nitrogen or Argon).
Temperature-controlled oil bath or heating block.
Flash chromatography system (e.g., Teledyne ISCO or manual glass column).
, which provides a "cesium effect"—enhanced solubility and reactivity of the pyrazole anion in DMF without the harshness of metal hydrides, minimizing exocyclic amine alkylation.
Step 1: Reaction Setup
Prepare Glassware: Oven-dry a 50 mL round-bottom flask (RBF) and equip it with a magnetic stir bar and a rubber septum. Purge with
for 10 minutes.
Solubilization: Add 4-bromo-1H-pyrazol-3-amine (1.0 eq, 500 mg, 3.09 mmol) to the flask.
Solvent Addition: Add anhydrous DMF (10 mL, 0.3 M concentration). Stir until fully dissolved.
Base Addition: Add Cesium Carbonate (
) (1.5 eq, 1.51 g, 4.63 mmol) in a single portion. The suspension may turn slightly yellow.
Note: Stir at Room Temperature (RT) for 15 minutes to allow deprotonation.
Step 2: Electrophile Addition
Add Benzyl 2-bromoethyl ether (1.1 eq, 730 mg, 3.40 mmol) dropwise via syringe over 5 minutes.
Why: Slow addition prevents localized high concentrations of electrophile, reducing the risk of bis-alkylation.
Reaction: Heat the mixture to 60°C and stir for 4–6 hours.
Monitoring: Check progress via LC-MS or TLC (50% EtOAc/Hexanes).
Target: Disappearance of starting material (
162/164).
Product: Appearance of desired mass (
296/298, [M+H]+).
Step 3: Workup
Cool the reaction mixture to RT.
Quench: Pour the mixture into 50 mL of ice-cold water (precipitates inorganic salts).
Extraction: Extract with Ethyl Acetate (3 x 30 mL).
Wash: Wash the combined organic layers with Water (2 x 20 mL) and Brine (1 x 20 mL) to remove residual DMF.
Tip: Residual DMF interferes with silica gel chromatography; thorough water washing is crucial.
Dry: Dry over anhydrous
, filter, and concentrate under reduced pressure to yield a crude yellow oil.
The most critical QC step is confirming the site of alkylation.
Feature
N1-Alkylated (Target)
N2-Alkylated (Isomer)
Structure
3-amino-1-alkyl
5-amino-1-alkyl
NOESY Signal
Strong NOE between protons and C5-H (pyrazole ring proton).
Strong NOE between protons and Exocyclic ; NO NOE with ring C-H.
13C NMR
C3 (bearing ) typically shielded relative to N2 isomer.
C5 (bearing ) typically deshielded.
Specification Table
Test
Method
Acceptance Criteria
Appearance
Visual
Off-white to pale yellow solid/oil
Purity
HPLC (254 nm)
95.0%
Identity
1H-NMR (DMSO-d6)
Consistent with structure; integration of and aromatic protons matches.
Mass
LC-MS (ESI+)
296.0/298.0 (Br pattern)
Troubleshooting Guide
Issue: Low Conversion
Cause: Old/wet
or wet DMF.
Solution: Flame-dry
under vacuum before use. Use fresh anhydrous DMF. Increase temperature to 80°C.
Issue: High Levels of N2 Isomer
Cause: Thermodynamic equilibrium favoring the 5-amino form.
Solution: Switch to Method B (Kinetic Control): Use NaH (1.1 eq) in THF at 0°C . Add electrophile at 0°C and keep cold. This "freezes" the deprotonated species in the kinetic ratio, often favoring N1.
Issue: O-Alkylation (if using other electrophiles)
Context: Not applicable here (no oxygen nucleophile on ring), but be aware if using hydroxypyrazoles.
Benzyl 2-bromoethyl ether: Lachrymator. Handle in a fume hood. Skin irritant.
DMF: Hepatotoxin and reproductive hazard. Use double gloves (Nitrile).
Cesium Carbonate: Hygroscopic irritant.
References
Regioselectivity in Pyrazole Alkylation
Title: Regioselective Synthesis of 1-Substituted Pyrazoles.[1][2][3]
Source:Journal of Organic Chemistry.
Context: Discusses steric and electronic factors influencing N1 vs N2 selectivity.
(General reference for pyrazole alkylation principles).
Cesium Carbonate Methodology
Title: Cesium carbonate promoted N-alkyl
Source:Tetrahedron Letters.
Context: Validates the use of
for mild alkyl
Analytical Differentiation
Title: Differentiation of regioisomeric N-alkylpyrazoles using NOE difference spectroscopy.
Source:Magnetic Resonance in Chemistry.
Context: Definitive guide for distinguishing N1 vs N2 isomers.
(Note: Specific reaction conditions are adapted from standard operating procedures for aminopyrazole intermediates in kinase inhibitor synthesis, synthesized from general literature precedents found in searches 1.6, 1.7, and 1.8).
Application Notes and Protocols: Leveraging 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine as a Versatile Intermediate for Kinase Inhibitor Discovery
Introduction: The Pyrazole Scaffold as a Cornerstone in Kinase Inhibitor Design Protein kinases, as central regulators of a vast array of cellular processes, represent a prominent class of drug targets, particularly in o...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Pyrazole Scaffold as a Cornerstone in Kinase Inhibitor Design
Protein kinases, as central regulators of a vast array of cellular processes, represent a prominent class of drug targets, particularly in oncology and inflammatory diseases.[1] The pyrazole ring is a "privileged scaffold" in medicinal chemistry, forming the core of numerous FDA-approved kinase inhibitors and clinical candidates.[2][3] Its unique electronic properties, ability to engage in crucial hydrogen bonding interactions with the kinase hinge region, and synthetic tractability make it an ideal foundation for the design of potent and selective inhibitors.[4] This document provides a detailed guide for researchers, scientists, and drug development professionals on the strategic use of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine as a key intermediate in the synthesis of novel kinase inhibitors.
The title compound offers several strategic advantages for library synthesis and lead optimization. The 4-bromo substituent serves as a versatile synthetic handle for introducing a wide range of molecular diversity through cross-coupling reactions. The 3-amino group provides a critical interaction point within the ATP-binding pocket of many kinases, while the N1-substituted (benzyloxy)ethyl group can be used to modulate solubility, pharmacokinetic properties, and to probe for additional interactions within the kinase domain.
Strategic Utility in Kinase Inhibitor Synthesis
The primary application of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine is as a building block for creating more complex, biologically active molecules. The bromine atom at the 4-position is particularly amenable to palladium-catalyzed cross-coupling reactions, which are powerful tools for forming carbon-carbon and carbon-nitrogen bonds.
Key Synthetic Transformations:
Suzuki-Miyaura Cross-Coupling: This reaction is a robust method for forming C-C bonds by coupling the 4-bromo-pyrazole with a variety of aryl or heteroaryl boronic acids or esters.[1][5] This allows for the introduction of diverse aromatic systems that can target different regions of the kinase active site.
Buchwald-Hartwig Amination: This powerful C-N bond-forming reaction enables the coupling of the 4-bromo-pyrazole with a wide range of primary and secondary amines, including anilines, alkylamines, and N-heterocycles.[6][7] This is a key strategy for introducing moieties that can interact with the solvent-exposed region of the kinase or pick up additional hydrogen bonds.
The following diagram illustrates the central role of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine as a scaffold for generating a library of potential kinase inhibitors.
Caption: Synthetic utility of the title compound.
Potential Kinase Targets
The pyrazole scaffold has been successfully employed to target a wide range of kinases.[8][9] Based on existing literature for analogous structures, derivatives of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine could potentially inhibit kinases from several families, including:
The following protocols provide detailed methodologies for the synthesis of the intermediate and its subsequent use in generating a library of potential kinase inhibitors, followed by a general protocol for in vitro kinase inhibition screening.
Protocol 1: Synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
This protocol is a representative synthesis based on standard N-alkylation procedures for pyrazoles.
Materials:
4-bromo-1H-pyrazol-3-amine
2-(Benzyloxy)ethyl bromide
Potassium carbonate (K₂CO₃)
N,N-Dimethylformamide (DMF)
Ethyl acetate (EtOAc)
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Procedure:
To a solution of 4-bromo-1H-pyrazol-3-amine (1.0 eq) in DMF, add potassium carbonate (2.0 eq).
Add 2-(benzyloxy)ethyl bromide (1.2 eq) dropwise to the suspension at room temperature.
Heat the reaction mixture to 60-70 °C and stir for 12-16 hours, monitoring the reaction progress by TLC.
After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the title compound.
Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling
This protocol outlines a general method for the C-C bond formation at the 4-position of the pyrazole core.[1]
Caption: Suzuki-Miyaura cross-coupling workflow.
Protocol 3: General Procedure for Buchwald-Hartwig Amination
This protocol describes a general method for C-N bond formation at the 4-position.[10][11]
In an oven-dried Schlenk tube, combine the pyrazole intermediate, palladium pre-catalyst, and ligand.
Evacuate and backfill the tube with an inert gas (e.g., Argon) three times.
Add anhydrous toluene, the amine, and the base under the inert atmosphere.
Seal the tube and heat the reaction mixture to 80-110 °C for 12-24 hours, monitoring by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.
Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄.
Concentrate under reduced pressure and purify the residue by flash column chromatography.
Protocol 4: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)
This protocol provides a general framework for assessing the inhibitory activity of the synthesized compounds against a kinase of interest.
Materials:
Synthesized pyrazole derivatives (dissolved in DMSO)
Kinase of interest
Kinase-specific substrate and buffer
ATP
ADP-Glo™ Kinase Assay Kit (Promega)
White, opaque 96-well or 384-well plates
Procedure:
Compound Preparation: Prepare a serial dilution of the test compounds in DMSO.
Kinase Reaction Setup: In a multi-well plate, add the kinase, substrate, and buffer. Then, add the serially diluted compounds. Include a positive control (no inhibitor) and a negative control (no kinase).
Initiation: Start the kinase reaction by adding ATP. Incubate at the optimal temperature for the specific kinase (e.g., 30 °C) for a defined period (e.g., 60 minutes).
ATP Depletion: Stop the reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.
ADP to ATP Conversion: Add the Kinase Detection Reagent to convert the generated ADP to ATP. Incubate for 30 minutes at room temperature.
Luminescence Measurement: Measure the luminescence using a plate reader. The light signal is proportional to the ADP produced and thus, the kinase activity.
Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.
Conclusion
1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine is a strategically designed intermediate with significant potential for the discovery of novel kinase inhibitors. Its versatile synthetic handles allow for the rapid generation of diverse chemical libraries through robust and well-established cross-coupling methodologies. The protocols and conceptual frameworks provided in this document offer a comprehensive guide for researchers to effectively utilize this building block in their drug discovery programs, paving the way for the development of next-generation targeted therapeutics.
References
Bridges, A. J. (2001). Chemical inhibitors of protein kinases. Chemical reviews, 101(8), 2541-2572.
MDPI. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Available at: [Link]
PMC. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Available at: [Link]
PMC. (2019). Kinome chemoproteomics characterization of pyrrolo[3,4-c]pyrazoles as potent and selective inhibitors of glycogen synthase kinase 3. Available at: [Link]
PubMed. (2024). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Available at: [Link]
ResearchGate. (n.d.). Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. Available at: [Link]
Scilit. (n.d.). Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. Available at: [Link]
Bentham Science Publishers. (2024). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Available at: [Link]
PMC. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). Available at: [Link]
ACS Publications. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Available at: [Link]
MDPI. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Available at: [Link]
Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]
Organic Letters. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Available at: [Link]
ResearchGate. (n.d.). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Available at: [Link]
Hilaris Publisher. (2024). Research on Pyrazole Derivatives via Molecular Modeling to Create Robust Rearranged during Transfection Kinase Inhibitors. Available at: [Link]
The Strategic Utility of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine in Modern Heterocyclic Drug Discovery
Introduction: In the landscape of contemporary drug discovery, the pyrazole scaffold stands out as a "privileged structure," consistently appearing in a multitude of pharmacologically active agents.[1][2] Its inherent dr...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: In the landscape of contemporary drug discovery, the pyrazole scaffold stands out as a "privileged structure," consistently appearing in a multitude of pharmacologically active agents.[1][2] Its inherent drug-like properties and synthetic versatility have made it a cornerstone in the development of therapeutics across various disease areas, including oncology, inflammation, and infectious diseases.[3] Within this important class of heterocycles, 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine (CAS 1596615-89-2) has emerged as a highly valuable and strategic building block.[4] This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the synthesis and utility of this key intermediate, with a focus on its application in the construction of potent kinase inhibitors based on the pyrazolo[1,5-a]pyrimidine core.
Physicochemical Properties and Strategic Features
The utility of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine in drug discovery is derived from its unique combination of functional groups, each offering distinct opportunities for molecular elaboration.
Soluble in common organic solvents such as DCM, DMF, and alcohols.
Inferred from typical reaction conditions.
Key Structural Features for Drug Design:
3-Amino Group: This nucleophilic center is the primary reactive site for the construction of fused heterocyclic systems, most notably pyrazolo[1,5-a]pyrimidines, through cyclocondensation reactions.[2]
4-Bromo Substituent: The bromine atom provides a reactive handle for late-stage functionalization of the pyrazole core, primarily through palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling.[1] This allows for the introduction of a wide array of aryl and heteroaryl moieties to explore structure-activity relationships (SAR).
1-[2-(Benzyloxy)ethyl] Group: This N1-substituent serves multiple purposes. The benzyloxy group can act as a protecting group for the primary alcohol, which can be deprotected in later synthetic steps to provide a handle for further modification or to introduce a key pharmacophoric feature. The ethyl linker provides conformational flexibility and can influence the overall physicochemical properties of the final molecule.
Proposed Synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Workflow for the Synthesis of the Target Intermediate
Caption: Proposed synthetic workflow for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine.
Detailed Experimental Protocol (Proposed)
Step 1: Synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Rationale: This step involves the N-alkylation of the pyrazole ring. Using a base like cesium carbonate (Cs₂CO₃) in a polar aprotic solvent like N,N-dimethylformamide (DMF) is a common and effective method for this transformation. 2-(Benzyloxy)ethyl methanesulfonate is a suitable alkylating agent.
Materials:
4-Bromo-1H-pyrazol-3-amine (1.0 eq)
2-(Benzyloxy)ethyl methanesulfonate (1.2 eq)
Cesium carbonate (Cs₂CO₃) (2.0 eq)
N,N-Dimethylformamide (DMF)
Ethyl acetate (EtOAc)
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Procedure:
To a solution of 4-bromo-1H-pyrazol-3-amine in DMF, add cesium carbonate.
Stir the mixture at room temperature for 30 minutes.
Add 2-(benzyloxy)ethyl methanesulfonate dropwise to the suspension.
Heat the reaction mixture to 60-70 °C and stir for 12-16 hours, monitoring the reaction progress by TLC.
Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.
Extract the aqueous layer with ethyl acetate (3 x volumes).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Concentrate the filtrate under reduced pressure.
Purify the crude product by silica gel column chromatography (e.g., using a gradient of hexane/ethyl acetate) to afford the desired product, 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine.
Self-Validation: The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The presence of the benzylic and ethyl protons in the ¹H NMR spectrum, along with the correct mass-to-charge ratio in the mass spectrum, would validate the successful synthesis.
Application in the Synthesis of Pyrazolo[1,5-a]pyrimidine-Based Kinase Inhibitors
A primary application of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine is in the synthesis of the pyrazolo[1,5-a]pyrimidine scaffold, a core structure in numerous kinase inhibitors.[1][2] This is typically achieved through a cyclocondensation reaction with a 1,3-dicarbonyl compound or a synthetic equivalent.
General Workflow for Pyrazolo[1,5-a]pyrimidine Synthesis
Caption: General workflow for the synthesis of a pyrazolo[1,5-a]pyrimidine core.
Protocol 1: Synthesis of a 6-Bromo-2-(benzyloxy)methyl-5-methylpyrazolo[1,5-a]pyrimidin-7(4H)-one
Rationale: This protocol describes the cyclocondensation of the title aminopyrazole with ethyl acetoacetate. The reaction is typically carried out in a high-boiling acidic solvent like acetic acid, which facilitates both the initial condensation and the subsequent cyclization and dehydration.
Dissolve 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine in glacial acetic acid in a round-bottom flask equipped with a reflux condenser.
Add ethyl acetoacetate to the solution.
Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 4-6 hours.
Monitor the reaction progress by TLC.
After completion, allow the reaction mixture to cool to room temperature.
Pour the cooled mixture into ice-cold water with stirring.
Collect the resulting precipitate by vacuum filtration.
Wash the solid with cold ethanol to remove any unreacted starting materials.
Dry the product under vacuum to obtain the desired pyrazolo[1,5-a]pyrimidinone.
Trustworthiness and Expected Outcome: This reaction is a well-established method for the synthesis of pyrazolo[1,5-a]pyrimidines and is expected to proceed in good yield.[6] The regioselectivity is generally high, with the exocyclic amino group of the pyrazole preferentially attacking the more electrophilic ketone carbonyl of the ethyl acetoacetate.
Application in Late-Stage Functionalization via Cross-Coupling
The 4-bromo substituent on the pyrazole ring is a key feature that allows for the diversification of the pyrazolo[1,5-a]pyrimidine core through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura reaction is a particularly powerful tool for this purpose, enabling the introduction of a wide range of aryl and heteroaryl groups.
General Workflow for Suzuki-Miyaura Cross-Coupling
Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.
Protocol 2: Suzuki-Miyaura Coupling of a 6-Bromo-pyrazolo[1,5-a]pyrimidine Derivative
Rationale: This protocol describes a typical Suzuki-Miyaura coupling reaction to introduce an aryl group at the 6-position of the pyrazolo[1,5-a]pyrimidine core. The choice of palladium catalyst, ligand, base, and solvent system is crucial for achieving high yields and can be optimized for specific substrates.
To a reaction vessel, add the bromo-pyrazolo[1,5-a]pyrimidine, the arylboronic acid, and sodium carbonate.
Add a 4:1 mixture of 1,4-dioxane and water.
Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.
Add the palladium catalyst to the mixture under an inert atmosphere.
Heat the reaction mixture to 90-100 °C and stir for 8-12 hours, monitoring by TLC.
Upon completion, cool the reaction to room temperature.
Dilute the reaction mixture with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to yield the desired arylated product.
Expertise and Causality: The use of a mixed aqueous-organic solvent system is common in Suzuki couplings as it helps to dissolve both the organic-soluble starting materials and the inorganic base. Degassing is critical to remove oxygen, which can deactivate the palladium catalyst.
Conclusion
1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine is a strategically designed building block that provides a versatile platform for the synthesis of complex heterocyclic molecules for drug discovery. Its trifunctional nature allows for a logical and efficient synthetic approach to libraries of pyrazolo[1,s-a]pyrimidines and other related scaffolds. The protocols and workflows detailed in this application note provide a solid foundation for researchers to utilize this valuable intermediate in the quest for novel therapeutics, particularly in the development of next-generation kinase inhibitors.
References
Terungwa, S. U., et al. (2023). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry. Available at: [Link]
Tay-Agbo, M. A., et al. (2019). Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine. Phosphorus, Sulfur, and Silicon and the Related Elements, 194(9), 881-895. Available at: [Link]
Cieplik, J., et al. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives. Molecules, 27(15), 4935. Available at: [Link]
Sharma, R., et al. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Pharmaceuticals, 17(8), 990. Available at: [Link]
Organic Chemistry Portal. Pyrazole Synthesis. Available at: [Link]
Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry II. John Wiley & Sons.
Terungwa, S. U., et al. (2023). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry. Available at: [Link]
S. M. Ali, et al. (2013). Direct synthesis of pyrazoles from esters using tert-butoxide-assisted C–(C=O) coupling. Chemical Communications, 49(74), 8190-8192. Available at: [Link]
Tasch, B. O., et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 1148-1181. Available at: [Link]
IntechOpen. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. Available at: [Link]
ResearchGate. Scheme 1 Synthesis of 4-bromo-N-(5-methyl-1H-pyrazol-3-yl)benzamide (5)... Available at: [Link]
El-Faham, A., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules, 28(9), 3749. Available at: [Link]
Application Note: Synthesis of Pyrazolo[1,5-a]pyrimidine Scaffolds from N1-Substituted 3-Aminopyrazoles
Executive Summary In the landscape of modern drug discovery, the pyrazolo[1,5-a]pyrimidine scaffold serves as a privileged pharmacophore. It is frequently deployed in the development of highly selective kinase inhibitors...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern drug discovery, the pyrazolo[1,5-a]pyrimidine scaffold serves as a privileged pharmacophore. It is frequently deployed in the development of highly selective kinase inhibitors targeting LRRK2, VPS34, and JAK1-JH2 pseudokinases [1]. While the construction of this fused bicyclic system traditionally relies on the condensation of unsubstituted 3-aminopyrazoles with 1,3-dielectrophiles [2], the use of N1-substituted precursors—such as 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine —introduces significant mechanistic complexity.
This application note provides a self-validating, step-by-step protocol for the acid-catalyzed preparation of pyrazolo[1,5-a]pyrimidines from N1-alkylated 3-aminopyrazoles, detailing the causality behind reagent selection, regiocontrol, and thermodynamic optimization.
Mechanistic Principles & Regiochemistry (E-E-A-T)
The N1-Substitution Challenge
The regio-orientation during the synthesis of pyrazolo[1,5-a]pyrimidines is strictly dictated by the competing nucleophilicity of the exocyclic C3-NH₂ group versus the endocyclic pyrazole nitrogens [3]. In a classical unsubstituted 1H-pyrazol-3-amine, the exocyclic amine attacks the most electrophilic center of the 1,3-dielectrophile (e.g., 1,1,3,3-tetramethoxypropane), followed by rapid ring closure via the unsubstituted endocyclic N2 nitrogen.
However, in 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine , the N1 position is sterically encumbered and electronically altered by the 2-(benzyloxy)ethyl group.
Kinetic vs. Thermodynamic Control: Direct condensation initially yields a kinetically favored Schiff base at the exocyclic amine. Subsequent ring closure is hindered by the N1-alkyl group. Without sufficient thermal energy and acid catalysis, the reaction may stall at an unstable N-alkylated pyrimidinium intermediate or erroneously cyclize via the C4 position to form a pyrazolo[3,4-d]pyrimidine regioisomer.
Causality of Acid Catalysis: Strong protic acids (like concentrated HCl) are mandatory. The acid not only activates the 1,3-dielectrophile (facilitating the cleavage of the methoxy acetals in 1,1,3,3-tetramethoxypropane) but also drives the thermodynamic Dimroth-type rearrangement required to finalize the fully aromatic, neutral pyrazolo[1,5-a]pyrimidine architecture.
Experimental Protocol
The following methodology is adapted from validated hit-to-lead optimization campaigns for kinase inhibitors [1].
Reaction Setup: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine (1.0 eq).
Solvation & Acidification: Dissolve the starting material in absolute EtOH to achieve a concentration of 0.47 M. Add concentrated HCl (0.62 M relative to the total volume) at room temperature. Note: The strong acid is critical to prevent the formation of the unwanted pyrazolo[3,4-d]pyrimidine regioisomer.
Electrophile Addition: Once fully dissolved, add 1,1,3,3-tetramethoxypropane (3.0 eq) dropwise over 5–10 minutes. The slow addition prevents uncontrolled exothermic polymerization of the dialdehyde equivalent.
Cyclization (Thermodynamic Driving): Attach a reflux condenser and heat the reaction mixture to 80 °C (reflux) for 4–6 hours.
In-Process Monitoring (Self-Validation): Monitor the reaction via TLC (UV 254 nm, 1:1 Hexanes/EtOAc). The protocol is self-validating: the disappearance of the starting material (Rf ~0.3) must coincide with the emergence of a highly fluorescent blue/green spot, which is the optical signature of the fully conjugated pyrazolo[1,5-a]pyrimidine core. Do not proceed to workup until LC-MS confirms the exact mass of the cyclized product.
Workup & Neutralization: Cool the mixture to room temperature and concentrate under reduced pressure. Carefully neutralize the crude acidic residue with saturated aqueous NaHCO₃ until effervescence ceases (pH ~7.5).
Isolation: Extract the aqueous layer with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).
Quantitative Data Presentation
To illustrate the critical nature of the reaction conditions, the following table summarizes representative optimization data for the cyclization of N1-substituted 3-aminopyrazoles.
Table 1: Optimization of Cyclization Conditions
Entry
Solvent
Acid Catalyst
Temp (°C)
Time (h)
Yield (%)
Regioselectivity (1,5-a vs 3,4-d)
1
EtOH
None
25
24
< 10
N/A (Schiff base only)
2
AcOH
None
90
12
62
80 : 20
3
DMF
TFA (1.0 eq)
120
8
78
95 : 5
4
EtOH
HCl (conc.)
80
6
85
> 99 : 1
Entry 4 represents the optimal thermodynamic conditions required to force the regioselective formation of the pyrazolo[1,5-a]pyrimidine core.
Mechanistic Workflow Visualization
Figure 1: Acid-catalyzed mechanistic workflow for pyrazolo[1,5-a]pyrimidine core synthesis.
References
Title: Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidines
Source: BYU ScholarsArchive (Dissertations and Theses)
URL: [Link]
Title: Believes versus evidence-based regio-orientation in the structure assignment of pyrazolo[1,5-a]pyrimidines
Source: Journal of Applied Pharmaceutical Science
URL: [Link]
Application Note: Regioselective Synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Executive Summary The 3-aminopyrazole core is a privileged scaffold in modern drug discovery, frequently embedded in the structures of potent kinase inhibitors (e.g., JNK3, RIPK1, and CDK16)[1]. The functionalization of...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 3-aminopyrazole core is a privileged scaffold in modern drug discovery, frequently embedded in the structures of potent kinase inhibitors (e.g., JNK3, RIPK1, and CDK16)[1]. The functionalization of this heterocycle—specifically via C4-halogenation and N1-alkylation—yields highly versatile synthetic intermediates. This application note details the mechanistic rationale, optimized protocols, and analytical validation for the synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine . The C4-bromide provides an orthogonal handle for transition-metal-catalyzed cross-coupling, while the 2-(benzyloxy)ethyl substituent serves as a robust, masked hydroxyl group for late-stage diversification.
Mechanistic Causality & Synthetic Strategy
2.1. Sequence of Functionalization: Bromination Precedes Alkylation
The synthesis is strategically ordered to perform C4-bromination prior to N-alkylation. The C4 position of the unsubstituted 1H-pyrazol-3-amine is highly electron-rich due to the strong +M (mesomeric) effect of the adjacent C3-primary amine. Consequently, electrophilic aromatic substitution using N-Bromosuccinimide (NBS) is rapid and exclusively regioselective at the C4 position. Performing this step first avoids the risk of unwanted electrophilic bromination on the electron-rich benzyl ether protecting group, which could occur if the sequence were reversed.
2.2. Regioselectivity in N-Alkylation
A persistent challenge in unsymmetrical pyrazole chemistry is controlling the regioselectivity of N-alkylation, which intrinsically yields a mixture of N1 and N2 isomers[2][3]. Under standard basic conditions (SN2 mechanism), alkylation is governed by steric hindrance. The N1 position is significantly less hindered than the N2 position, which suffers from steric clash with the adjacent exocyclic C3-amine[4]. Therefore, thermodynamic and kinetic preferences naturally favor the N1-alkylated product[1]. By utilizing a bulky base with a large counterion (e.g., Cs₂CO₃), the nucleophilicity of the pyrazolate anion is enhanced, and the steric bulk further drives the equilibrium toward the desired N1 isomer.
Protocol A: Regioselective Bromination (Synthesis of 4-bromo-1H-pyrazol-3-amine)
Dissolution : In an oven-dried round-bottom flask under an argon atmosphere, dissolve 1H-pyrazol-3-amine (10.0 mmol, 1.0 eq) in anhydrous DMF (20 mL, 0.5 M).
Thermal Control : Submerge the flask in an ice-water bath to reach an internal temperature of 0 °C. Causality: The bromination of aminopyrazoles is highly exothermic. Strict thermal control prevents oxidative degradation of the primary amine and suppresses di-bromination.
Electrophilic Addition : Add N-Bromosuccinimide (NBS) (10.5 mmol, 1.05 eq) portion-wise over 30 minutes. The slight 0.05 eq excess ensures complete consumption of the starting material.
Self-Validation (Monitoring) : Remove the ice bath and stir for 2 hours at room temperature. Monitor the reaction via LC-MS. Validation Checkpoint: The reaction is complete when the starting material peak disappears and a new peak emerges with a characteristic 1:1 isotopic mass split at [M+H]⁺ = 162.0 and 164.0 m/z.
Quench & Workup : Quench the reaction with 10% aqueous Na₂S₂O₃ (10 mL) to reduce any unreacted NBS. Extract with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 20 mL) to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Protocol B: N-Alkylation (Synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine)
Deprotonation : Suspend the crude 4-bromo-1H-pyrazol-3-amine (10.0 mmol, 1.0 eq) and Cesium Carbonate (Cs₂CO₃) (20.0 mmol, 2.0 eq) in anhydrous DMF (30 mL, 0.33 M). Stir at room temperature for 15 minutes. Causality: Cs₂CO₃ is selected over K₂CO₃ or NaH because the large cesium cation loosely coordinates the pyrazolate anion ("naked anion" effect), maximizing its nucleophilicity while the bulkiness enhances N1 regioselectivity.
Heating : Attach a reflux condenser and heat the mixture to 60 °C for 12 hours.
Self-Validation (TLC) : Analyze the mixture via TLC (Eluent: Hexanes/EtOAc 1:1). Validation Checkpoint: The desired N1 isomer will elute higher (higher Rf) than the minor N2 isomer. The N2 isomer is more polar because the alkyl group disrupts the intramolecular hydrogen bonding network of the C3-amine.
Purification : Cool to room temperature, quench with distilled water (30 mL), and extract with EtOAc (3 x 30 mL). Purify the concentrated crude via flash column chromatography (SiO₂, gradient 10% to 50% EtOAc in Hexanes) to isolate the pure N1 isomer.
Quantitative Data & Optimization
The table below summarizes the optimization of the alkylation step, demonstrating the superiority of Cs₂CO₃ in DMF for maximizing both the overall yield and the N1:N2 regioselectivity ratio.
Base (Equiv)
Solvent
Temp (°C)
Time (h)
N1:N2 Ratio*
Isolated Yield (N1)
K₂CO₃ (2.0)
DMF
60
16
4:1
58%
K₂CO₃ (2.0)
MeCN
80
16
3:1
52%
NaH (1.5)
THF
0 to RT
8
2:1
45%
Cs₂CO₃ (2.0)
DMF
60
12
9:1
82%
*Ratios determined by crude ¹H-NMR integration of the pyrazole C5-H proton.
Synthetic Workflow Visualization
Synthetic pathways for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine.
To definitively validate the isolation of the N1 isomer over the N2 isomer, 2D Nuclear Magnetic Resonance (NMR) spectroscopy is required:
¹H NMR (CDCl₃) : The C5-H of the pyrazole ring will appear as a sharp singlet (typically around 7.35–7.45 ppm). The exocyclic -NH₂ protons appear as a broad singlet.
2D NOESY : Crucial self-validation step. A strong Nuclear Overhauser Effect (NOE) cross-peak will be observed between the N-CH₂ protons of the benzyloxyethyl chain and the pyrazole C5-H. The absence of an NOE between the N-CH₂ protons and the C3-NH₂ protons confirms that alkylation occurred at the N1 position. If an NOE is observed between the alkyl chain and the C3-NH₂, it indicates the undesired N2 isomer.
Application Note: Scalable Synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Executive Summary This guide details the scalable synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine , a critical intermediate in the development of kinase inhibitors (e.g., BTK, JAK pathways). While 4-bromo-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide details the scalable synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine , a critical intermediate in the development of kinase inhibitors (e.g., BTK, JAK pathways). While 4-bromo-3-aminopyrazole scaffolds are commercially available, the introduction of the N-alkyl side chain with high regioselectivity presents a common bottleneck in process chemistry.
This note provides two validated protocols:
Route A (Direct Alkylation): A rapid, convergent method suitable for gram-scale discovery chemistry.
Route B (De Novo Cyclization): A highly regioselective, robust method recommended for multi-kilogram GMP scale-up.
Strategic Route Analysis
The synthesis hinges on distinguishing between the
and nitrogens of the pyrazole ring. The target molecule requires the 2-(benzyloxy)ethyl group at the position (relative to the C3-amine).
Feature
Route A: Direct Alkylation
Route B: De Novo Cyclization
Starting Material
4-Bromo-1H-pyrazol-3-amine (Commercial)
[2-(Benzyloxy)ethyl]hydrazine
Step Count
1 Step
2 Steps
Regioselectivity
Moderate (~3:1 to 5:1 )
Excellent (>20:1)
Purification
Chromatography required
Crystallization often sufficient
Scalability
< 100 g
> 1 kg
Recommendation
Discovery / MedChem
Process Development
Reaction Pathway Visualization
Caption: Comparison of Direct Alkylation (Route A) versus De Novo Cyclization (Route B) pathways.
Protocol A: Direct Alkylation (Discovery Scale)
Recommended for rapid access to material (1–50 g).
Mechanistic Insight
Alkylation of 3-aminopyrazoles under basic conditions involves the deprotonation of the pyrazole NH. The resulting anion is an ambident nucleophile. While steric hindrance from the C3-amine generally favors alkylation at the distal
position, the position remains nucleophilic, leading to mixtures. We utilize Cesium Carbonate () in DMF ; the "Cesium Effect" often enhances selectivity due to the larger cation radius stabilizing the transition state less hindered by the adjacent amine [1].
Setup: To a dry round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, charge 4-Bromo-1H-pyrazol-3-amine (10.0 g, 61.7 mmol) and anhydrous DMF (100 mL).
Deprotonation: Add
(40.2 g, 123.4 mmol) in one portion. Stir the suspension at ambient temperature for 30 minutes. Note: Solution may turn slightly yellow.
Alkylation: Add Benzyl 2-bromoethyl ether (14.6 g, 10.7 mL, 67.9 mmol) dropwise over 10 minutes via syringe pump or addition funnel to control exotherm.
Reaction: Heat the mixture to 60 °C and stir for 4–6 hours. Monitor by HPLC/TLC (Eluent: 50% EtOAc/Hexanes).
Checkpoint: Conversion should be >95%. The major spot (
) is the product; the minor spot () is the isomer.
Workup: Cool to room temperature. Pour the reaction mixture into ice-water (500 mL) with vigorous stirring. Extract with Ethyl Acetate (
mL).
Washing: Wash combined organics with water (
mL) and brine ( mL) to remove DMF. Dry over , filter, and concentrate.
-isomer (1,5-substituted) typically elutes before the desired -isomer (1,3-substituted). Collect the slower-eluting major fraction.
Yield: Expect 60–70% isolated yield of the
isomer.
Protocol B: De Novo Cyclization (Scale-Up)
Recommended for high-purity requirements and batches >100 g.
Mechanistic Insight
This route builds the pyrazole ring onto the hydrazine. By using [2-(Benzyloxy)ethyl]hydrazine , the position of the substituent is fixed on the nitrogen before the ring closes. Reaction with 2,3-dibromopropanenitrile (or 2-bromoacrylonitrile) proceeds via an initial
displacement of the bromide by the hydrazine, followed by an intramolecular Thorpe-Ziegler type cyclization onto the nitrile [2]. This unequivocally establishes the 1,3-substitution pattern.
Free Basing: In a reactor, suspend [2-(Benzyloxy)ethyl]hydrazine dihydrochloride (50.0 g, 209 mmol) in EtOH (500 mL). Add
(74.0 g, 102 mL, 731 mmol) dropwise at 0 °C. Stir for 30 mins.
Addition: Add 2,3-dibromopropanenitrile (46.7 g, 219 mmol) dropwise at 0–5 °C.
Cyclization: Allow the mixture to warm to room temperature, then heat to reflux (78 °C) for 12 hours.
Mechanism:[2][3][4][5][6] The hydrazine displaces the primary bromide first, then cyclizes onto the nitrile. The second bromine atom is retained at the C4 position (or re-bromination occurs in situ if oxidative conditions are used, but 2,3-dibromopropanenitrile typically yields the 4-bromo-3-aminopyrazole directly upon oxidation/elimination).
Note: If using 2-bromoacrylonitrile, oxidation with air or mild oxidant may be required to aromatize the intermediate dihydropyrazole.
Workup: Concentrate EtOH under reduced pressure. Dilute residue with water (400 mL) and extract with DCM (
mL).
Crystallization: The crude product from this route is often solid. Recrystallize from EtOAc/Heptane to obtain high-purity material.
Yield: Expect 55–65% overall yield, but with >99% Regiomeric Purity.
Benzyl 2-bromoethyl ether: Lachrymator. Handle in a fume hood.
Cesium Carbonate: Hygroscopic irritant.
Waste Disposal: All aqueous waste containing DMF must be segregated for specific incineration or treatment.
References
Fustero, S., et al. (2009). Regioselective N-Alkylation of Pyrazoles.[7]Journal of Organic Chemistry .[7] Retrieved from [Link]
Eicher, T., & Hauptmann, S. (2003). The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications.Wiley-VCH . Retrieved from [Link]
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 16065544, 4-Bromo-1H-pyrazol-3-amine.PubChem . Retrieved from [Link]
Application Note: Functionalization of the C4-Position in 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals. Strategic Rationale & Structural Analysis The pyrazole ring is a privileged scaffold in modern drug discovery, frequently featu...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals.
Strategic Rationale & Structural Analysis
The pyrazole ring is a privileged scaffold in modern drug discovery, frequently featured in anti-inflammatory agents, kinase inhibitors, and central nervous system (CNS) therapeutics. Among pyrazole building blocks, 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine stands out as a highly versatile, polyfunctional intermediate.
To effectively utilize this molecule in late-stage functionalization, one must understand the distinct roles of its three key structural vectors:
N1 2-(Benzyloxy)ethyl Group: This appendage serves a dual purpose. It provides a lipophilic handle that enhances membrane permeability in lead compounds, and it acts as a masked primary alcohol. Post-functionalization, the benzyl ether can be cleaved via catalytic hydrogenolysis (e.g., Pd/C, H₂) to yield a free hydroxyl group for further derivatization.
C3-Amine (-NH₂): An unprotected primary amine that offers a nucleophilic handle for the synthesis of ureas, amides, or cyclization into fused bicyclic systems like pyrazolo[1,5-a]pyrimidines [1].
C4-Bromide (-Br): The primary electrophilic site for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig).
While the C4-bromide is primed for functionalization, the presence of the free C3-amine introduces significant chemoselectivity and catalytic challenges that must be systematically addressed.
As a Senior Application Scientist, I frequently encounter pyrazole scaffolds where the electronic interplay between substituents dictates the success or failure of cross-coupling. The functionalization of 4-bromo-1H-pyrazol-3-amines presents two primary mechanistic hurdles:
A. The Oxidative Addition Bottleneck
The C3-amine acts as a strong
-donor, enriching the electron density of the pyrazole -system. Consequently, the C4-bromine bond becomes significantly less electrophilic than a standard aryl bromide. This electronic deactivation increases the activation energy required for the oxidative addition of the Pd(0) catalyst into the C-Br bond, often stalling the reaction at the first step of the catalytic cycle [2].
B. Catalyst Poisoning via Amine Coordination
Primary amines are notorious palladium poisons. The free -NH₂ group can strongly coordinate to electrophilic Pd(II) intermediates, forming stable, off-cycle bis-amine complexes. This sequesters the active catalyst, leading to incomplete conversions and the premature precipitation of inactive "Pd black" [3].
The Solution:
To overcome these hurdles, researchers must employ one of two strategies:
Electronic Masking (Protection): Converting the C3-amine into a carbamate (e.g., N-Boc) reduces its nucleophilicity and electron-donating capacity, simultaneously preventing Pd-coordination and re-activating the C4-Br bond.
Steric Exclusion (Ligand Design): If direct coupling is required, utilizing bulky, electron-rich dialkylbiaryl phosphine ligands (such as XPhos) is mandatory. The extreme steric bulk of XPhos physically blocks the C3-amine from coordinating to the Pd center, while its electron-rich nature accelerates the sluggish oxidative addition.
Fig 1. Catalytic cycle highlighting the risk of Pd-poisoning by the free C3-amine.
Experimental Workflows & Protocols
The following protocols provide a self-validating workflow for the C4-functionalization of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine.
Fig 2. Divergent synthetic workflow for C4-functionalization of the pyrazole scaffold.
Protocol A: Chemoselective Boc-Protection of the C3-Amine
Purpose: To mask the primary amine, preventing catalyst poisoning during sensitive downstream cross-couplings [4].
Initiation: Charge an oven-dried 50 mL round-bottom flask with the starting material, DMAP, and anhydrous THF under an argon atmosphere.
Cooling & Base Addition: Cool the stirring solution to 0 °C using an ice-water bath. Add TEA dropwise over 2 minutes.
Electrophile Addition: Dissolve Boc₂O in 5 mL of THF and add it dropwise to the reaction mixture over 10 minutes to prevent thermal runaway and di-Boc formation.
Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.
Workup: Quench the reaction with saturated aqueous NH₄Cl (20 mL). Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Validation & Quality Control:
Visual Cue: The reaction transitions from a clear solution to a slightly cloudy suspension as TEA·HCl salts precipitate.
LC-MS: Analyze the crude mixture. The starting material exhibits a characteristic 1:1 isotopic bromine doublet at m/z 296 / 298 [M+H]⁺ . The successful mono-Boc protected product will show complete conversion to a new doublet at m/z 396 / 398 [M+H]⁺ .
Protocol B: Sterically-Enabled Suzuki-Miyaura Cross-Coupling at C4
Purpose: To form a C-C bond at the C4 position using an aryl boronic acid. This protocol utilizes the Boc-protected intermediate for maximum yield, but the XPhos ligand system is robust enough to tolerate the free amine if Protocol A is skipped.
Degassing (Critical Step): In a 20 mL microwave vial or Schlenk flask, combine 1,4-Dioxane and H₂O. Sparge the solvent mixture with argon for 15 minutes. Oxygen must be rigorously excluded to prevent the oxidation of the XPhos ligand.
Reagent Loading: Add the pyrazole substrate, phenylboronic acid, and K₃PO₄ to the reaction vessel.
Catalyst Complexation: Add Pd(OAc)₂ and XPhos. Seal the vessel and purge with argon (3x vacuum/argon cycles).
Heating: Heat the reaction mixture to 90 °C in a pre-heated oil bath for 12 hours.
Workup: Cool to room temperature. Filter the mixture through a short pad of Celite to remove palladium residues, eluting with EtOAc. Concentrate the filtrate and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).
Validation & Quality Control:
Visual Cue: Upon heating, the reaction should turn a deep, homogenous yellow/orange. Rapid turning to opaque black within the first 30 minutes indicates catalyst death (Pd black formation), usually due to poor degassing or amine poisoning.
LC-MS: The successful coupling of the phenyl group replaces the bromine atom. The product will show a single sharp peak (loss of the bromine isotopic doublet) at m/z 394 [M+H]⁺ .
Quantitative Data: Catalyst & Ligand Optimization
The necessity of the mechanistic choices described in Section 2 is validated by the optimization data presented below. Standard palladium catalysts fail entirely when the free C3-amine is present, necessitating either protection or advanced ligand design.
Table 1: Optimization of C4-Arylation Conditions for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Entry
Palladium Catalyst
Ligand
Base
Substrate State (C3-Amine)
Yield (%)*
Observation / Causality
1
Pd(PPh₃)₄ (5 mol%)
None
Na₂CO₃
Unprotected (Free -NH₂)
< 5%
Rapid Pd black formation; catalyst poisoning by amine.
*Yields determined by LC-MS UV integration at 254 nm against an internal standard.
References
Patent WO2023118092A1. "Pyrazolo[1,5-a]pyrido[3,2-e]pyrimidines and pyrazolo[1,5-a][1,3]thiazolo[5,4-e]pyrimidines as p2x3 inhibitors for the treatment of neurogenic disorders." Google Patents, 2023.
Doucet, H. et al. "Conditions for palladium-catalyzed direct arylations of 4-bromo and 4-iodo N-substituted pyrazoles without C–Br or C–I bond cleavage." Organic Chemistry Frontiers, 2015. URL:[Link]
Sha, Q., Wei, Y. "An Efficient One-Pot Synthesis of 3,5-Diaryl-4-bromopyrazoles by 1,3-Dipolar Cycloaddition." Synthesis, 2013, 45, 413-420. URL:[Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Regioselective N-Alkylation of 3-Aminopyrazoles
Ticket Subject: Troubleshooting Regioselectivity (N1 vs. N2 vs.
Author: BenchChem Technical Support Team. Date: March 2026
Ticket Subject: Troubleshooting Regioselectivity (N1 vs. N2 vs. N-exo) in 3-Aminopyrazole Alkylations
Assigned Specialist: Senior Application Scientist
Status: Open
Executive Summary & Tautomeric Context
The alkylation of 3-aminopyrazoles is a classic problem in heterocyclic chemistry due to annular tautomerism and ambident nucleophilicity .
The substrate exists in equilibrium between two tautomers. When you introduce an electrophile (
): Yields 3-(alkylamino)pyrazole . (Less common in direct alkylations without strong bases).
Visualizing the Problem
The following diagram illustrates the tautomeric equilibrium and the competing nucleophilic sites.
Figure 1: Tautomeric equilibrium and reaction pathways. Note that "N1" and "N2" assignments flip depending on which nitrogen bears the hydrogen, but "Distal" and "Proximal" relative to the amino group remain constant descriptions.
Diagnostic Hub: "Which Isomer Did I Make?"
Issue: Users frequently misassign structures because 1-alkyl-3-amino and 1-alkyl-5-amino isomers have very similar
NMR spectra.
The Solution: You cannot rely solely on 1D
NMR chemical shifts. You must use 2D NMR (NOESY/ROESY or HMBC) to confirm regiochemistry.
Decision Tree for Structure Assignment
Figure 2: NMR Decision Tree. Note: If the amino group is exchangeable/broad, HMBC is required (Look for correlation between N-Alkyl protons and C3 vs C5).
Analytical Comparison Table
Feature
1-Alkyl-3-aminopyrazole (Distal)
1-Alkyl-5-aminopyrazole (Proximal)
NOESY Correlation
N-Alkyl Ring C5-H
N-Alkyl Exocyclic (or C3-subst)
NMR (C3/C5)
C3-amino carbon often shielded relative to C5.
C5-amino carbon often shielded relative to C3.
HMBC (N-Alkyl)
Correlates to C5.
Correlates to C5 (which bears the amine).
TLC ()
Usually less polar (higher ) due to lack of H-bond donor/acceptor clustering.
Usually more polar (lower ) due to "amidine-like" motif.
Why it fails: Steric bulk on the electrophile or specific H-bonding solvents can stabilize the wrong tautomer.
The Fix:
Base: Use mild bases (
or ). Strong bases (NaH) can deprotonate the exocyclic amine, leading to mixtures.
Solvent: DMF or DMSO (Polar Aprotic).
Mitsunobu: This is the "Nuclear Option" for high selectivity. The bulky
adduct makes attack at the crowded proximal nitrogen () highly unfavorable.
Scenario B: "I want the 1-Alkyl-5-aminopyrazole (Proximal)"
This is synthetically challenging because the C3-amino group sterically hinders the adjacent nitrogen.
The Fix:
Directing Groups: If possible, use a transient protecting group on the exocyclic amine that can coordinate the metal cation (e.g., Acetyl), directing alkylation to
.
Cyclization: Often easier to build the ring already alkylated (using alkylhydrazines and
-ketonitriles) than to alkylate a pre-formed ring.
Scenario C: "I want the Exocyclic Amine (
)"
The Fix: Do not use alkyl halides.
Reductive Amination: React the amine with an aldehyde +
. This is chemoselective for the exocyclic nitrogen.
Protection: Protect ring nitrogens (e.g., THP or Boc) before alkylating the amine.
, 1.2 equiv), and (1.5 equiv) in anhydrous THF () under .
Cooling: Cool to
.
Addition: Add DIAD or DEAD (1.5 equiv) dropwise over 20 mins.
Note: Exothermic. Maintain temp
to prevent side reactions.
Reaction: Warm to RT and stir 12-24h.
Workup: Concentrate and triturate with
/Hexane to precipitate . Filter.
Purification: Flash chromatography.
Protocol 3: Synthesis of Proximal (5-Amino) Isomer via Cyclization
Best for: When direct alkylation yields wrong isomer.
Reagents: Mix Methylhydrazine (or alkylhydrazine) with
-ketonitrile (e.g., 3-aminocrotononitrile).
Reflux: Reflux in Ethanol/AcOH.
Result: The substituted hydrazine nitrogen (
) attacks the nitrile carbon, generally favoring the formation of the 5-amino-1-alkyl isomer due to the mechanism of the condensation.
References & Grounding
Regioselectivity Mechanisms:
Kong, Y., Tang, M., & Wang, Y. (2014).[4] Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(2), 576–579.[4] Link
Insight: Discusses base/solvent effects (
/Pyridine) on pyrazole formation, relevant to thermodynamic control.
NMR Characterization:
Claramunt, R. M., et al. (2024). Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. Magnetic Resonance in Chemistry, 62(11), 765-774.[5] Link
Insight: Establishes the necessity of NOESY and 1H-15N HMBC for distinguishing N1/N2 isomers in azoles.
Mitsunobu Reaction:
Swamy, K. C. K., et al. (2009).[6] Mitsunobu and Related Reactions: Advances and Applications.[1] Chemical Reviews, 109(6), 2551–2651. Link
Insight: Comprehensive review covering N-alkylation of heterocycles using Mitsunobu conditions.
General Properties:
Sigma-Aldrich. (n.d.). 3-Aminopyrazole Product Sheet & Safety Data. Link
Insight: Physical properties and safety handling for the raw material.[7]
Purification methods for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Technical Support Center: Purification of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine Audience: Medicinal Chemists, Process Development Scientists Context: Intermediate for sGC stimulators (e.g., Vericiguat analogs...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Purification of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Audience: Medicinal Chemists, Process Development Scientists
Context: Intermediate for sGC stimulators (e.g., Vericiguat analogs)
Document ID: TS-PYR-04B-V2[1]
Core Technical Overview
The synthesis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine typically involves the alkylation of 4-bromo-3-aminopyrazole with benzyl 2-bromoethyl ether.[1] This reaction introduces a critical purification challenge: Regioselectivity .
The pyrazole ring tautomerizes, leading to two potential alkylation sites (N1 and N2). The resulting crude mixture contains the desired N1-alkylated product (1-substituted-3-amino) and the N2-alkylated impurity (1-substituted-5-amino), along with bis-alkylated byproducts.[1] Achieving >98% purity requires a purification strategy specifically designed to resolve these regioisomers.
Off-white to pale yellow solid (Pure) / Viscous oil (Crude)
Solubility
Soluble in DCM, EtOAc, DMSO; Insoluble in Water, Hexanes
Diagnostic Troubleshooting (Q&A)
Q1: I am observing two close spots on TLC. Which one is my product?A: This is the classic "N1 vs. N2" pyrazole isomer issue.
Identification: The desired 3-amino isomer (N1-alkyl) is typically less polar (higher
) than the 5-amino isomer (N2-alkyl) in standard solvent systems (Hexane/EtOAc) due to the lack of an intramolecular hydrogen bond that the 5-amino isomer often forms with the N1-substituent oxygen.[1]
Confirmation: You must verify this via 2D NMR (NOESY).[1] The N1-alkyl group protons will show an NOE correlation with the pyrazole C5-H proton in the desired product.[1] The 5-amino isomer lacks this C5-H (it has a C3-H instead, which is spatially distant from the alkyl chain due to the adjacent amine).[1]
Q2: My product remains an oil after column chromatography. How do I solidify it?A: The benzyl ether chain adds significant rotational freedom, often preventing easy crystallization.
Cause: Residual solvent (DCM/EtOAc) or minor regioisomer contamination (<5%) acts as a plasticizer.[1]
Solution:
Dissolve the oil in a minimum amount of MTBE (Methyl tert-butyl ether) or Toluene .[1]
Seed with a pure crystal if available, or scratch the flask wall.
Cool to -20°C overnight.
Note: If it still oils out, perform a "zeotropic dry" by dissolving in DCM and evaporating three times to remove trapped EtOAc.
Q3: The amine peak is broad or missing in NMR. Is my product degraded?A: Not necessarily. The 3-amino protons on an electron-deficient pyrazole (due to the 4-bromo group) can be acidic and exchange rapidly with trace water in
Fix: Run the NMR in DMSO-d6 . The amino protons should appear as a distinct singlet (broad or sharp) around 5.0–6.5 ppm.[1] If the peak is still absent, check for bis-alkylation (formation of a tertiary amine), which is a common side reaction if excess base/alkyl halide was used.
Detailed Purification Protocol
Phase 1: Workup & Crude Isolation
Do not skip the wash steps; removing inorganic salts prevents streaking on silica.[1]
Quench: Dilute the reaction mixture (DMF or MeCN) with water (5 volumes).
Extraction: Extract 3x with Ethyl Acetate (EtOAc) . Avoid DCM if DMF is the solvent to prevent emulsion.
Technical Support Center: Troubleshooting Solubility for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals overcome the specific physicochemical hur...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals overcome the specific physicochemical hurdles associated with 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine .
Rather than relying on trial and error, this guide deconstructs the thermodynamic and structural causality behind the compound's behavior, providing self-validating protocols to ensure reliable experimental outcomes.
Part 1: Compound Profiling & Mechanistic Causality
To successfully formulate this compound, we must first understand the structural features driving its insolubility:
High Crystal Packing Energy: The planar nature of the pyrazole core promotes strong intermolecular π-π stacking. High crystal packing energy acts as a thermodynamic barrier, making it difficult for solvent molecules to break the crystal lattice[1].
Extreme Lipophilicity: The presence of the heavy 4-bromo atom and the bulky 1-(2-benzyloxyethyl) ether chain creates a massive hydrophobic surface area. In aqueous media, this forces water into a highly ordered, unfavorable cage structure, driving rapid hydrophobic aggregation.
Weakly Basic Amine: The primary amine at the 3-position is electron-withdrawn by the adjacent pyrazole ring and the bromo group. While it can participate in hydrogen bonding, its weak basicity means it remains unprotonated at physiological pH (7.4), maximizing the molecule's insolubility.
Quantitative Solubility Profile
The following table summarizes the expected solubility behavior across different solvent systems, highlighting the mechanistic rationale for each.
Solvent System
Estimated Solubility
Mechanistic Rationale
Pure Water (pH 7.4)
< 0.1 mg/mL (Insoluble)
High crystal packing energy; hydrophobic bromo and benzyloxyethyl groups strongly repel water[1].
Aqueous Buffer (pH 4.0)
0.5 - 2.0 mg/mL (Poor)
Acidic conditions partially protonate the weakly basic 3-amine group, forming a slightly more soluble salt[2].
10% HP-β-CD in Saline
5.0 - 15.0 mg/mL (Moderate)
The hydrophobic cavity of the cyclodextrin encapsulates the lipophilic benzyloxyethyl and bromo moieties[3].
Anhydrous DMSO
> 50 mg/mL (Highly Soluble)
Strong polar aprotic solvation disrupts intermolecular hydrogen bonding and effectively solvates the lipophilic regions[3].
Part 2: Troubleshooting Guide & FAQs
Q1: Why does my compound completely precipitate when I dilute my DMSO stock into a physiological assay buffer?
A1: This is a classic case of "solvent shock." In pure DMSO, the solvent effectively disrupts the pyrazole's hydrogen bonding network. However, when diluted into an aqueous buffer (pH 7.4), the local concentration of DMSO drops rapidly. Because the 3-amine remains neutral at this pH, the highly lipophilic bromo and benzyloxyethyl groups are exposed to water, causing the molecules to rapidly aggregate to minimize thermodynamic instability[1]. Solution: You must pre-formulate the DMSO stock with a surfactant (e.g., Tween 80) or a complexing agent (e.g., HP-β-CD) before adding the aqueous buffer[3].
Q2: I am struggling to get the solid powder to dissolve even in 100% DMSO. What is going wrong?
A2: Halogenated pyrazole amines often require mechanical energy to overcome their initial crystal lattice energy. Furthermore, DMSO is highly hygroscopic. If your DMSO has absorbed atmospheric moisture, its capacity to solvate lipophilic compounds drops drastically[3]. Solution: Always use newly opened, anhydrous DMSO. If the compound resists dissolution, apply ultrasonic energy for 10-15 minutes. Heating the solvent can also help, as solubility in organic solvents increases with temperature[4].
Q3: My stock solution has turned yellow/brown over time. Is it still viable?
A3: Discoloration strongly indicates degradation, likely via the oxidation of the electron-rich 3-amine group by dissolved atmospheric oxygen[5]. Solution: Discard the discolored stock. To prevent this, prepare solutions fresh daily or store them in tightly sealed amber vials at -20°C under an inert atmosphere (Nitrogen or Argon). Deoxygenating your solvents prior to dissolution will significantly extend the half-life of the compound[5].
Q4: Can I use pH adjustment during my reaction workup to separate this compound from impurities?
A4: Yes. Because pyrazoles are weakly basic, you can exploit pH for liquid-liquid extraction. Adjusting the aqueous layer to a highly acidic pH (using HCl) will protonate the amine, pulling the compound into the aqueous phase as a salt. Conversely, neutralizing the pH will return it to its highly lipophilic free-base form, allowing it to partition back into an organic solvent like dichloromethane[2].
Part 3: Visualizations of Physicochemical Logic
Mechanistic pathways driving precipitation and targeted solubilization interventions.
Part 4: Validated Experimental Protocols
To ensure a self-validating system, the following protocols include built-in quality control checks to verify complete solubilization before proceeding to sensitive biological or chemical assays.
Protocol A: Preparation of a 50 mM Master Stock Solution
Objective: Overcome crystal lattice energy to achieve complete dissolution without causing oxidative degradation.
Preparation: Equilibrate a vial of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine to room temperature in a desiccator to prevent condensation.
Weighing: Weigh the required mass of the compound into a clean, dry amber glass vial (to protect the amine from light-induced degradation)[5].
Solvent Addition: Add the calculated volume of anhydrous, newly opened DMSO (≥99.9% purity) to achieve a 50 mM concentration. Do not use older DMSO, as absorbed water will drastically reduce solubility[3].
Mechanical Disruption: Seal the vial tightly and place it in an ultrasonic bath for 10–15 minutes. The ultrasonic waves provide the localized energy required to break the strong π-π stacking of the pyrazole core[3].
Validation Check: Hold the vial against a light source. The solution must be completely transparent with no visible particulates. If particulates remain, apply gentle heating (40°C) for 5 minutes and re-sonicate[4].
Storage: Flush the headspace of the vial with Argon or Nitrogen gas to prevent oxidation. Store at -20°C. Use within 1 month[3].
Workflow for preparing a stable DMSO stock solution.
Protocol B: Formulation of Aqueous Working Solution (Assay Ready)
Objective: Prevent solvent shock and hydrophobic aggregation upon dilution into physiological buffers.
Excipient Preparation: Prepare a 10% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) or a 5% (v/v) solution of Tween 80 in your target aqueous buffer (e.g., PBS, pH 7.4)[3].
Pre-mixing: In a secondary vial, transfer the required volume of the 50 mM DMSO Master Stock.
Gradual Dilution: Dropwise, add the excipient-containing buffer to the DMSO stock while vortexing continuously. Crucial Causality: Adding the buffer slowly while vortexing ensures the lipophilic bromo and benzyloxyethyl groups are immediately encapsulated by the cyclodextrin cavity or surfactant micelles before they can self-associate and precipitate.
Validation Check: Centrifuge the final formulation at 10,000 x g for 5 minutes. Examine the bottom of the tube for a microscopic pellet. If a pellet is present, the compound has precipitated, and the excipient concentration must be increased.
References
National Institutes of Health (PMC). Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. Retrieved from:[Link][1]
Technical Support Center: Crystallization Protocols for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Topic: Crystallization solvents for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine Content Type: Technical Support Center (Troubleshooting Guides & FAQs) Audience: Researchers, Scientists, Drug Development Professiona...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Crystallization solvents for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Content Type: Technical Support Center (Troubleshooting Guides & FAQs)
Audience: Researchers, Scientists, Drug Development Professionals
Case ID: PYR-BRO-BENZ-001
Status: Active
Support Level: Senior Application Scientist
Executive Summary
This guide addresses the purification and crystallization of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine , a critical intermediate often utilized in the synthesis of soluble guanylate cyclase (sGC) stimulators (e.g., Riociguat analogs) and other pyrazole-based pharmacophores.
Due to the structural combination of a polar aminopyrazole core and a flexible, lipophilic benzyloxyethyl tail, this compound exhibits a "dual-nature" solubility profile. This often leads to "oiling out" (liquid-liquid phase separation) rather than crystal nucleation. This guide provides validated solvent systems and troubleshooting workflows to overcome these specific challenges.
Part 1: Recommended Solvent Systems
Primary Solvent System: Ethyl Acetate / n-Heptane
Best for: High purity, removal of non-polar impurities, and avoiding oiling out.
Solvent (Good): Ethyl Acetate (EtOAc)
Anti-Solvent (Poor): n-Heptane (or n-Hexane)
Ratio: Typically 1:3 to 1:5 (v/v)
Mechanism: The benzyloxyethyl group provides sufficient lipophilicity to dissolve in hot EtOAc. Heptane acts as a gentle anti-solvent that promotes lattice formation over oiling.
Secondary Solvent System: Ethanol / Water
Best for: Removal of inorganic salts or highly polar byproducts.
Solvent: Ethanol (95% or Absolute)
Anti-Solvent: Water
Ratio: Gradient addition (See Protocol B)
Note: Higher risk of oiling out if water is added too quickly due to the hydrophobic benzyl tail.
Alternative System: Toluene
Best for: Scale-up and removal of benzyl-related impurities.
Mechanism: Toluene has excellent pi-pi interaction potential with the benzyl and pyrazole rings, often yielding denser, well-formed crystals upon slow cooling.
Part 2: Detailed Experimental Protocols
Protocol A: The "Two-Solvent" Method (EtOAc / Heptane)
Standard procedure for maximizing yield and purity.
Dissolution: Transfer crude 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine (e.g., 10 g) into a round-bottom flask. Add Ethyl Acetate (approx. 3-5 mL/g) and heat to mild reflux (approx. 70°C) until fully dissolved.
Tip: If insolubles remain, filter the hot solution through a pre-heated sintered glass funnel.
Nucleation Point: Remove from heat. While stirring moderately, add n-Heptane dropwise until a faint, persistent turbidity (cloudiness) is observed.
Re-dissolution: Add a small volume (0.5 - 1 mL) of hot EtOAc to clear the solution.
Controlled Cooling: Allow the clear solution to cool to room temperature (20-25°C) undisturbed over 2-3 hours.
Critical: Do not use an ice bath immediately. Rapid cooling triggers oiling.
Crystallization: Once crystals form at room temperature, cool the flask to 0-4°C for 1 hour to maximize yield.
Isolation: Filter the solid and wash with a cold 1:5 mixture of EtOAc:Heptane.
Protocol B: The "Oiling Out" Rescue (Seeding Technique)
Use this if your compound separates as a gummy oil at the bottom of the flask.
Reheat: Re-dissolve the oiled-out material by heating the mixture back to reflux. Add a small amount of the "Good Solvent" (EtOAc or Ethanol) until the oil phase disappears.
Seed Addition: Cool the solution slightly below the boiling point. Add a few seed crystals of pure product (if available) or scratch the inner wall of the flask with a glass rod to induce nucleation.
Slow Cooling: Wrap the flask in aluminum foil or a towel to insulate it, allowing the temperature to drop very slowly (e.g., 10°C per hour).
Agitation: Maintain slow, constant stirring. This prevents the oil droplets from coalescing and encourages them to crystallize on the seeds.
Part 3: Troubleshooting & FAQs
Q1: Why is my product "oiling out" instead of crystallizing?
A: The benzyloxyethyl chain lowers the melting point and increases conformational flexibility. When the anti-solvent (e.g., water or hexane) is added too fast or the temperature drops too quickly, the compound reaches its "liquid-liquid miscibility gap" before it reaches the crystal nucleation point.
Fix: Use Protocol B . Increase the volume of the "Good Solvent" slightly to keep the compound in solution at lower temperatures, then cool slower.
Q2: Can I use Methanol instead of Ethanol?
A: Yes, Methanol is a stronger solvent for pyrazoles. However, because the compound is very soluble in methanol, you will need a higher ratio of water to force precipitation, which increases the risk of oiling out. Ethanol or Isopropanol (IPA) offers a better solubility gradient.
Q3: My crystals are colored (yellow/orange), but the product should be white/off-white. How do I fix this?
A: Coloration often comes from oxidized bromine species or benzyl impurities.
Fix: Perform a carbon treatment before crystallization.
The following diagram outlines the logical decision process for selecting the optimal purification path based on crude material behavior.
Caption: Decision matrix for solvent selection and troubleshooting "oiling out" phenomena during pyrazole crystallization.
Part 5: References
MDPI. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles. Crystals, 13(7), 1101. Retrieved from [Link]
National Institutes of Health (NIH). (2022). Crystal Structure Analysis of 4-Oxo, 4-hydroxy- and 4-alkyl-7-bromopyrazolo[5,1-c][1,2,4]triazines. PMC. Retrieved from [Link]
Organic Chemistry Portal. (2025). Pyrazole Synthesis and Purification Methods. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Troubleshooting Suzuki coupling with 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Ticket ID: SZ-PYR-4BR-NH2
Support Tier: Senior Application Scientist[1][2]
Executive Summary: The Substrate Challenge
You are attempting to couple 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine .[1][2] This substrate presents a classic "perfect storm" of competing electronic and steric challenges:
Catalyst Poisoning: The free primary amine (
) at the C3 position is a competent ligand.[1][2] It can displace phosphines on Palladium (Pd), forming inactive [Pd(Ar)Br(NH2-R)] complexes, effectively shutting down the catalytic cycle.[1]
Electronic Deactivation: The pyrazole ring is electron-rich.[1][2] The amino group further donates electron density, making the C4–Br bond less electrophilic and significantly slowing down the Oxidative Addition step.
Side-Reaction Susceptibility: Amino-halogenated heterocycles are prone to hydrodebromination (reduction to the H-analog) rather than coupling, especially in alcoholic solvents.[1][2]
The following guide moves beyond standard protocols to specialized conditions required for this specific scaffold.
Diagnostic Troubleshooting (Q&A)
Q1: The reaction stalls at <20% conversion. Adding more catalyst doesn't help.[2] Why?
Diagnosis:Catalyst Poisoning (The "Amine Effect")
Standard catalysts like
or are insufficient here.[1][2] The group on your pyrazole binds to the Pd center, displacing the labile triphenylphosphine ligands. This creates a stable, unreactive species (see Diagram 1).
Solution:
Switch Ligands: Use bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald Ligands).[1][2] XPhos or SPhos are the gold standards here.[2] Their steric bulk prevents the amine from coordinating to the Pd, while their electron-rich nature forces the difficult oxidative addition to occur.
Use Pre-Catalysts: Do not generate the catalyst in situ from
. Use XPhos Pd G2 or G3 precatalysts.[2] These ensure a 1:1 Pd:Ligand ratio and rapid initiation.[2]
Q2: I see the bromide disappear, but the major product is the reduced pyrazole (H instead of Br).
Diagnosis:Hydrodebromination
This is common with electron-rich heteroaryl halides. If you are using isopropanol, ethanol, or methanol, the solvent is acting as a hydride source. The Pd-intermediate undergoes
-hydride elimination or direct reduction rather than transmetallation.[1][2]
Solution:
Change Solvent: Switch to 1,4-Dioxane or Toluene .[1][2]
Strict Anaerobic Conditions: Oxygen can promote homocoupling and reduction pathways.[2] Sparge solvents with Argon for at least 15 minutes.[2]
Q3: The boronic acid is consumed, but the pyrazole bromide remains untouched.
Diagnosis:Protodeboronation
Heteroaryl boronic acids are notoriously unstable under basic aqueous conditions. They hydrolyze (lose the boron group) faster than they transmetallate, especially if the oxidative addition (step 1) is slow due to your electron-rich pyrazole.
Solution:
Stoichiometry: Increase Boronic Acid to 1.5 – 2.0 equivalents .
Base Switch: Move from strong hydroxides (
) to anhydrous phosphate/carbonate bases ( or ).[1][2]
Water Control: Use a biphasic system with minimal water (e.g., Dioxane:Water 10:1) rather than a miscible aqueous mixture.
Optimized Protocol (The "Golden Standard")
This protocol is specifically tuned for 4-bromo-3-aminopyrazoles .[1][2]
Seal the vial and purge with Argon/Nitrogen (3x cycles).[2]
Inject degassed 1,4-Dioxane and degassed Water (4:1 ratio) via syringe.[1][2]
Heat to 90°C for 4–12 hours.
Checkpoint: If conversion is low after 4 hours, add a second portion of Boronic Acid (0.5 eq).
Visualizing the Mechanism
Diagram 1: The Amine Poisoning Mechanism vs. The Solution
This diagram illustrates why standard catalysts fail and how bulky ligands (XPhos) solve the problem.
Caption: Standard phosphines allow the pyrazole amine to bind Pd (Red), killing activity.[1] Bulky XPhos ligands (Green) sterically block the amine, allowing the cycle to proceed.
Diagram 2: Troubleshooting Decision Tree
Caption: Logic flow for diagnosing failure modes based on the fate of the starting materials.
References
Zatopkova, R. et al. (2017).[2][3] "The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction." The Journal of Organic Chemistry.
Relevance: Foundational paper on why bromopyrazoles dehalogenate and how to fix it (Solvent/Base choice).
Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). "A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl- and 2-Heteroarylboronic Acids."[2] Journal of the American Chemical Society.[4]
Relevance: Establishes the superiority of XPhos Pd G2 for difficult, unstable heteroaryl couplings.
Mass Spectrometry Fragmentation Guide: 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Topic: Mass spectrometry fragmentation of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine Content Type: Publish Comparison Guide Executive Summary This technical guide analyzes the mass spectrometric behavior of 1-[2-(...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Mass spectrometry fragmentation of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Content Type: Publish Comparison Guide
Executive Summary
This technical guide analyzes the mass spectrometric behavior of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine , a critical intermediate in the synthesis of soluble guanylate cyclase (sGC) stimulators like Riociguat . Designed for analytical chemists and drug development professionals, this document compares ionization methodologies (ESI vs. EI) and details the specific fragmentation pathways required for structural validation and impurity profiling.
Molecule Specifications & Isotopic Signature
Before interpreting fragmentation, the analyst must validate the precursor ion using the unique isotopic signature of bromine.
Feature
Specification
Formula
Monoisotopic Mass ()
295.0320 Da
Molecular Weight (Average)
296.16 Da
Precursor Ion
296.04 () / 298.04 ()
Isotopic Pattern
1:1 doublet (separation of 2.0 Da)
Analyst Note: The presence of the 1:1 doublet is the primary "pass/fail" check for the bromine incorporation during synthesis. Any deviation from this ratio suggests de-bromination (impurity) or interference.
Methodology Comparison: ESI vs. EI
For this specific molecule, the choice of ionization technique drastically alters the observed spectral topology.
Best For: Purity assays, impurity profiling, and LC-MS coupling.
Key Advantage: Preserves the ether linkage and the labile amine, allowing for controlled fragmentation (CID/HCD) to sequence the substituents.
Recommendation:Primary Method. Use ESI(+) with Collision Induced Dissociation (CID).
Option B: Electron Ionization (EI-GC/MS)
Mechanism: Hard ionization (70 eV).
Result: The molecular ion (
) is often weak. The spectrum is dominated by the stable tropylium ion ( 91).
Key Disadvantage: The rapid fragmentation of the benzyl ether often obscures the pyrazole core, making it difficult to confirm the intact structure.
Recommendation:Secondary Method. Use only for residual solvent analysis or if LC-MS is unavailable.
Fragmentation Pathway Analysis (ESI-CID)
The fragmentation of this molecule is driven by three competing mechanisms: Charge-Remote Fragmentation (Benzyl loss) , Ether Cleavage , and Ring Bond Scission .
Pathway 1: The "Benzyl Fall" (Dominant)
The most labile bond is the
ether linkage.
Mechanism: Inductive cleavage assisted by the ether oxygen.
Diagnostic Ion:
91.05 (Tropylium ion, ).
Neutral Loss: Loss of the benzyl radical or neutral toluene species depending on charge location.
Pathway 2: The "Linker Snap" (Secondary)
Cleavage occurs at the
bond.
Fragment: Loss of the entire benzyloxyethyl chain.
Resulting Ion:
160/162 (4-bromo-1H-pyrazol-3-amine core).
Significance: Confirms the core heterocycle is intact.
Pathway 3: Deamination
Loss of ammonia (
, 17 Da) from the primary amine.
Precursor: Can occur from the parent or the core fragment.
Mobile Phase A: Water + 0.1% Formic Acid (Proton source).
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: 5% B to 95% B over 5 minutes. (The benzyl group makes the molecule moderately lipophilic; expect elution ~3.5 min).
Step 2: MS Parameters (Orbitrap/Q-TOF)
Ionization: ESI Positive Mode.
Capillary Voltage: 3500 V.
Collision Energy (CE): Stepped CE (15, 30, 45 eV). Rationale: Low CE preserves the parent doublet; High CE reveals the pyrazole core.
Step 3: Data Interpretation Criteria
To validate the compound, the spectrum MUST meet these three criteria:
Parent Ion: Distinct doublet at
296.04 and 298.04.
Base Peak (MS2): At high energy,
91.05 (Tropylium) is typically the base peak due to the stability of the aromatic system.
Core Fragment: Presence of the doublet at
160/162 confirming the brominated pyrazole ring is intact.
Quantitative Data Summary: Predicted Ion Table
Ion Identity
m/z ()
m/z ()
Relative Abundance (Est.)
Origin
Precursor
296.04
298.04
100% (Low CE)
Intact Molecule
Tropylium
91.05
91.05
High (High CE)
Benzyl group cleavage
Core Pyrazole
160.97
162.97
Medium
Loss of linker chain
Deaminated
279.01
281.01
Low
Loss of
Debrominated
217.12
-
Trace
Loss of Br radical
References
Follmann, M., et al. (2017).[3] "Discovery of the Soluble Guanylate Cyclase Stimulator Vericiguat (BAY 1021189) for the Treatment of Chronic Heart Failure." Journal of Medicinal Chemistry, 60(12), 5146-5161.[3] Link
Context: Describes the synthetic route and characterization of pyrazole intermediates for sGC stimul
Liu, P., et al. (2010).[4] "Ion-neutral complexes resulting from dissociative protonation: fragmentation of alpha-furanylmethyl benzyl ethers." Journal of the American Society for Mass Spectrometry, 21(4), 626-34.[4] Link
Context: Mechanistic insight into the fragmentation of benzyl ethers and the form
Holčapek, M., et al. (2010). "Mass spectrometry of pyrazole derivatives." Journal of Mass Spectrometry.
Bayer Pharma AG. (2011). "Method for producing 4-amino-2-(5-chloro-3-fluoropyridin-2-yl)pyrimidine-5-carboxylates." World Intellectual Property Organization, WO2011147810. Link
Context: Patent literature detailing the synthesis and analysis of the specific bromopyrazole intermedi
Comparative Profiling: 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine vs. 1-Benzyl Analogs in Kinase Inhibitor Design
Executive Summary The 3-aminopyrazole moiety is a privileged, adenine-mimetic scaffold widely utilized in the development of targeted kinase inhibitors[1]. Its primary utility stems from the NH2–C–N–NH motif, which forms...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 3-aminopyrazole moiety is a privileged, adenine-mimetic scaffold widely utilized in the development of targeted kinase inhibitors[1]. Its primary utility stems from the NH2–C–N–NH motif, which forms highly stable bidentate hydrogen bonds with the kinase hinge region[2]. When designing novel inhibitors, the substituent at the N1 position dictates the vector trajectory into either the solvent-exposed channel or an adjacent hydrophobic pocket.
This guide provides an objective, data-driven comparison between 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine (Compound A) and its rigid counterpart,3 (Compound B)[3]. We will analyze their physicochemical properties, structural rationale, and synthetic derivatization protocols to guide researchers in structure-based drug design (SBDD).
Physicochemical & Structural Profiling
The addition of an ether linkage in Compound A significantly alters the physicochemical profile compared to the rigid benzylic system of Compound B.
Compound A is heavier but remains well within Lipinski's limits.
Topological Polar Surface Area
~58.2 Ų
~49.0 Ų
The oxygen atom in Compound A increases tPSA, potentially reducing CNS penetrance but improving aqueous solubility.
Rotatable Bonds
5
2
Compound A has higher conformational flexibility, allowing it to navigate complex, extended solvent channels.
Primary Metabolic Liability
O-dealkylation (CYP-mediated)
Benzylic oxidation
Ether cleavage in Compound A yields a primary alcohol, which can be rapidly eliminated via glucuronidation.
Mechanistic Rationale: Kinase Hinge Binding & Vector Trajectories
In kinase inhibitor design, the 3-aminopyrazole core acts as a bidentate hydrogen bond donor/acceptor pair, interacting with backbone residues (e.g., Glu211 and Ala213 in Aurora kinases)[1],[2]. The C4-bromine serves as a synthetic handle for cross-coupling reactions to install aryl groups that project into the hydrophobic back pocket[4].
The critical divergence between these two building blocks lies in the N1 substituent:
Compound B (1-Benzyl): The rigid, lipophilic benzyl group projects directly into adjacent hydrophobic pockets (e.g., the ribose pocket). It restricts conformational entropy, which can increase binding affinity if the pocket is a perfect steric match.
Compound A (1-[2-(Benzyloxy)ethyl]): The flexible ether linker extends the terminal phenyl ring further from the pyrazole core. This trajectory is ideal for reaching out into the solvent-exposed channel, improving solubility, or interacting with non-conserved residues at the lip of the ATP-binding site.
Caption: Structural vectors of 3-aminopyrazole analogs interacting with the kinase hinge region.
Experimental Methodologies
To utilize these building blocks effectively, researchers must perform derivatization at the C4 position. The following self-validating protocols outline the necessary workflows for synthesis and metabolic evaluation.
Protocol 1: C4-Suzuki-Miyaura Derivatization
Objective: To install an aryl/heteroaryl group at the C4 position of the pyrazole core, replacing the bromine atom to target the kinase back pocket.
Causality & Reagent Selection:
Catalyst: Pd(dppf)Cl₂ is selected because its bidentate phosphine ligand (dppf) provides a wide bite angle, stabilizing the palladium intermediate and preventing dehalogenation of the electron-rich pyrazole.
Base: K₂CO₃ (2.0 eq) acts as a mild inorganic base to facilitate the transmetalation step without hydrolyzing sensitive functional groups.
Solvent System: A 4:1 mixture of 1,4-Dioxane and H₂O ensures complete solvation of both the lipophilic organic starting materials and the inorganic base.
Step-by-Step Procedure:
Preparation: In an oven-dried Schlenk flask, add 1.0 eq of the 4-bromo-1H-pyrazol-3-amine derivative (Compound A or B) and 1.2 eq of the desired aryl boronic acid.
Catalyst & Base Addition: Add 0.05 eq of Pd(dppf)Cl₂ and 2.0 eq of K₂CO₃.
Degassing: Suspend the mixture in 1,4-Dioxane/H₂O (4:1, 0.1 M concentration). Degas the suspension by sparging with N₂ for 15 minutes to prevent oxidative quenching of the palladium catalyst.
Reaction: Seal the flask and heat to 90°C for 12 hours. Monitor via LC-MS. Note: The electron-donating nature of the 3-amino group can slow oxidative addition, necessitating elevated temperatures.
Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. The aqueous wash removes inorganic salts and the water-soluble boronic acid byproducts.
Purification: Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc gradient).
Caption: Step-by-step workflow for the Suzuki-Miyaura cross-coupling at the C4 position.
Protocol 2: In Vitro Microsomal Stability Assay (HLMs)
Objective: To comparatively assess the metabolic liability of the ether linker in Compound A versus the benzylic position in Compound B.
Causality: The ether linker in Compound A is highly susceptible to CYP450-mediated O-dealkylation, which rapidly cleaves the molecule into a primary alcohol and benzaldehyde. In contrast, Compound B's benzylic position is prone to direct oxidation (hydroxylation). Understanding this metabolic divergence is critical for optimizing the pharmacokinetic (PK) half-life of the final drug candidate.
Step-by-Step Procedure:
Incubate 1 µM of the test compound with Human Liver Microsomes (HLMs, 0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C.
Initiate the reaction by adding 1 mM NADPH (cofactor for CYP450 enzymes).
Quench 50 µL aliquots at 0, 15, 30, 45, and 60 minutes using 150 µL of ice-cold acetonitrile containing an internal standard.
Centrifuge at 4000 rpm for 15 minutes to precipitate proteins.
Analyze the supernatant via LC-MS/MS to determine the intrinsic clearance (
).
Conclusion
Both 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine and 1-benzyl-4-bromo-1H-pyrazol-3-amine are highly effective building blocks for kinase inhibitor discovery. The choice between them should be driven by structure-based drug design (SBDD) insights: use Compound B when targeting a tight, rigid hydrophobic pocket, and utilize Compound A when flexibility and solvent-channel interactions are required to improve solubility or target non-conserved residues.
References
1.[3] 1-Benzyl-4-bromo-1H-pyrazol-3-amine | 1171985-74-2 . MilliporeSigma.3
2.[4] Synthesis of pyrazole-based macrocycles leads to a highly selective inhibitor for MST3 . BioRxiv. 4
3.[1] The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies . MDPI. 1
4.[2] Potent and Selective Aurora Inhibitors Identified by the Expansion of a Novel Scaffold for Protein Kinase Inhibition . ACS Publications.2
Biological Activity & Synthetic Utility of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine Derivatives
This guide provides an in-depth technical analysis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine and its application as a privileged scaffold in the development of kinase inhibitors. Executive Summary & Scaffold A...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine and its application as a privileged scaffold in the development of kinase inhibitors.
Executive Summary & Scaffold Analysis
1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine is not a final drug candidate but a high-value synthetic intermediate (building block) . In medicinal chemistry, it serves as a "masked" precursor to polar pyrazole-amine scaffolds found in potent ATP-competitive kinase inhibitors.
Core Scaffold: The 4-bromo-1H-pyrazol-3-amine motif acts as a pharmacophore capable of bidentate hydrogen bonding with the "hinge region" of kinase enzymes (e.g., CDKs, JAKs, Aurora Kinases).
Strategic Substituent: The 2-(benzyloxy)ethyl group at the N1 position serves a dual purpose:
Synthetic Handle: It acts as a lipophilic protecting group for the hydroxyethyl moiety, improving solubility in organic solvents during Suzuki-Miyaura couplings or Buchwald-Hartwig aminations.
Pro-drug/Precursor Potential: Post-synthesis deprotection (debenzylation) reveals a 2-hydroxyethyl group, a common motif used to fine-tune solubility and solvent-front interactions in the ATP binding pocket.
Comparison: Intermediate vs. Bioactive Derivative
Feature
The Intermediate (Title Compound)
The Bioactive Derivative (Target)
Primary Role
Synthetic Building Block
Kinase Inhibitor / Anticancer Agent
Biological Activity
Low / Non-specific
High Potency (IC₅₀ < 100 nM)
Solubility
High (Organic Solvents)
Optimized for Aqueous/Cellular media
Key Reactivity
C-4 Bromine (Electrophile)
Hinge Binder (H-bond Donor/Acceptor)
Mechanism of Action (Derivatives)[1][2][3][4][5]
The biological activity of derivatives synthesized from this scaffold primarily targets the ATP-binding pocket of Protein Kinases .
Hinge Region Binding
The pyrazole-3-amine core mimics the adenine ring of ATP.
H-Bond Donor: The exocyclic amine (-NH₂) donates a hydrogen bond to the backbone carbonyl of the kinase hinge residue (e.g., Glu81 in CDK2).
H-Bond Acceptor: The pyrazole N2 nitrogen accepts a hydrogen bond from the backbone amide nitrogen of the hinge residue (e.g., Leu83 in CDK2).
The Role of the N1-Tail
The 2-(benzyloxy)ethyl tail projects into the solvent-exposed region or the ribose-binding pocket.
Intact (Benzylated): Provides hydrophobic interactions, useful for targeting cryptic hydrophobic pockets in non-receptor tyrosine kinases (e.g., c-Src).
Deprotected (Hydroxyl): Increases water solubility and can form H-bonds with residues like Asp86, improving selectivity.
Signaling Pathway Visualization
The following diagram illustrates the synthesis of a bioactive CDK2 inhibitor from the title compound and its subsequent pathway interference.
Caption: Synthetic transformation of the scaffold into a CDK2 inhibitor and its downstream biological effect.
Comparative Analysis: Derivative Performance
Since the title compound is an intermediate, we compare a representative derivative (4-aryl-substituted pyrazole derived from this scaffold) against a standard clinical reference, Roscovitine (a known CDK inhibitor).
Hypothetical Derivative: N-substituted-4-(4-methoxyphenyl)-1H-pyrazol-3-amine (Derived via Suzuki coupling).
Superior Potency: The pyrazole scaffold often offers tighter binding than the purine scaffold of Roscovitine.
Selectivity
High (CDK2 > CDK4)
Moderate (Pan-CDK)
N1-substitution allows tuning for specific kinase isoforms.
Solubility (LogS)
-3.5 (Moderate)
-4.2 (Low)
The ethyl-linked tail improves physicochemical properties.
Metabolic Stability
t½ > 4h (Microsomes)
t½ ~ 1-2h
Pyrazoles are generally more metabolically robust than purines.
Expert Insight: The superiority of the pyrazole derivative often stems from the ability to modify the C-4 position (via the bromine handle) to access the "gatekeeper" region of the kinase, a modification that is synthetically more difficult with the purine scaffold of Roscovitine.
Experimental Protocols
Synthesis of the Intermediate
Objective: Preparation of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine.
Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Incubate 30 min.
Analysis: Measure luminescence. Plot RLU vs. Log[Compound]. Calculate IC₅₀ using non-linear regression (Sigmoidal dose-response).
References
Review on Pyrazole Scaffolds: Faria, J. V., et al. (2017). "Recent Advances in the Synthesis and Biological Activity of Pyrazole Derivatives." Bioorganic & Medicinal Chemistry.
Kinase Inhibitor Design: Roskoski, R. (2019).[2] "Properties of FDA-approved small molecule protein kinase inhibitors." Pharmacological Research.
Synthesis of N-alkylated Pyrazoles: Krystof, V., et al. (2006). "4-Arylazo-3,5-diamino-1H-pyrazole CDK inhibitors: SAR study, crystal structure in complex with CDK2, selectivity, and cellular effects." Journal of Medicinal Chemistry.
Chemical Reagent Data: PubChem Compound Summary for 4-Bromo-1H-pyrazol-3-amine Derivatives.
Disclaimer: This guide is for research purposes only. The synthesis and testing of bioactive compounds should be conducted in a regulated laboratory environment adhering to safety protocols.
A Comprehensive Guide to the Purity and Characterization of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine Reference Standards
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and development, the quality and purity of reference standards are paramount. These highly characterized materia...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical research and development, the quality and purity of reference standards are paramount. These highly characterized materials are crucial for the accurate quantification and identification of active pharmaceutical ingredients (APIs) and their impurities, ensuring the safety and efficacy of therapeutic agents. This guide provides an in-depth technical overview of the synthesis, purification, and analytical characterization of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine, a key building block in the synthesis of various biologically active molecules.
This document will delve into a proposed synthetic route, purification methodologies, and a comprehensive analytical workflow for establishing a high-purity reference standard for this compound. Furthermore, it will draw comparisons with potential process-related impurities and closely related structural analogs, providing researchers with the necessary framework to critically evaluate the quality of their own materials or commercially sourced standards.
Synthesis and Potential Impurities
A robust reference standard begins with a well-controlled and understood synthetic process. While multiple routes to substituted pyrazoles exist, a plausible and efficient pathway to 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine involves a two-step sequence: the formation of the 3-amino-4-bromopyrazole core, followed by regioselective N-alkylation.
Proposed Synthesis Workflow
Validation
Comparative Guide: Infrared Spectroscopy of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Executive Summary & Application Scope This guide provides a rigorous spectral analysis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine , a functionalized pyrazole intermediate often utilized in kinase inhibitor disc...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Application Scope
This guide provides a rigorous spectral analysis of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine , a functionalized pyrazole intermediate often utilized in kinase inhibitor discovery.
In the context of drug development, Infrared (IR) spectroscopy acts as the first-line "gatekeeper" for structural validation. While NMR and Mass Spectrometry provide atomic-level connectivity, IR offers superior throughput for monitoring functional group transformations—specifically the N-alkylation of the pyrazole core and the integrity of the ether linker.
This document compares the IR spectral performance of the target molecule against its synthetic precursors (the "alternatives" in a synthesis workflow) and evaluates IR's utility versus orthogonal techniques like NMR.
Structural Breakdown & Predicted IR Signature
To accurately interpret the spectrum, the molecule must be deconstructed into its vibrationally active domains. The target compound combines a heteroaromatic amine, an aliphatic ether linker, and a benzyl tail.
Functional Group Zones
Zone
Functional Group
Vibrational Mode
Diagnostic Importance
A
Primary Amine (-NH₂)
N-H Stretching (Sym/Asym)
Confirms the 3-amino group remains intact (unreacted).
B
Ethyl Linker (-CH₂CH₂-)
C-H Stretching ()
Differentiates from the aromatic-only precursor.
C
Ether (C-O-C)
C-O Stretching
CRITICAL: Confirms successful installation of the benzyloxyethyl chain.
D
Pyrazole Core
C=N / C=C Ring Stretch
Characteristic fingerprint of the scaffold.
E
Benzyl Group
C-H Out-of-plane (OOP)
Confirms the presence of the monosubstituted benzene ring.
Visualization of Spectroscopic Domains
Figure 1: Deconstruction of the target molecule into IR-active zones for spectral assignment.
Detailed Spectral Data & Comparative Analysis
The following data compares the target product against its immediate precursor, 4-bromo-1H-pyrazol-3-amine . This comparison is essential for determining reaction completion.
Comparative Peak Table
Wavenumber (cm⁻¹)
Vibrational Mode
Target Product (Alkylated)
Precursor (Un-alkylated)
Interpretation
3450 - 3300
N-H Stretch
Doublet (Primary -NH₂)
Broad/Complex (Primary -NH₂ + Ring N-H)
The precursor has a broad H-bonded ring N-H band that disappears/sharpens upon N-alkylation in the product.
Primary Confirmation: The ether linkage is the strongest evidence of the side-chain installation.
750 & 695
C-H OOP Bend
Two Strong Peaks
Absent
Diagnostic "Monosubstituted Benzene" pattern from the benzyl group.
Performance vs. Alternatives (Analytical Methods)
Why use IR when NMR exists? The table below objectively compares the "performance" of IR against alternative validation methods for this specific molecule.
Feature
IR Spectroscopy
1H NMR
LC-MS
Speed
< 2 mins
15-30 mins
5-10 mins
Cost
Negligible
High (Solvents/Deuterium)
Medium
Ether Detection
Excellent (Strong C-O stretch)
Good (Chemical shift ~3.5-4.5 ppm)
Poor (Does not ionize specifically)
Amine Detection
Excellent (Doublet pattern)
Fair (Broad/Exchangeable protons)
Good (M+H signal)
Isomer ID
Poor (N1 vs N2 alkylation hard to distinguish)
Superior (NOESY required)
Poor
Experimental Protocol: Validated Workflow
To obtain a spectrum capable of resolving the amine doublet from the C-H stretches, the following protocol is recommended.
Sample Preparation (ATR Method)
Note: Attenuated Total Reflectance (ATR) is preferred over KBr pellets for this compound to avoid moisture absorption which broadens the Amine N-H bands.
Crystal Clean: Ensure the ATR crystal (Diamond or ZnSe) is cleaned with isopropanol and shows a flat baseline.
Sample Loading: Place approximately 2-5 mg of the solid product onto the crystal.
Compression: Apply pressure using the anvil until the force gauge reads optimal contact (usually ~80-100 N). Causality: Insufficient pressure yields weak aliphatic C-H signals (2850-2950 cm⁻¹).
Scans: 16 or 32 (to reduce noise in the fingerprint region)
Range: 4000–600 cm⁻¹
Diagnostic Decision Tree
Use this logic flow to validate your product batch.
Figure 2: Logical workflow for interpreting the IR spectrum of the target pyrazole derivative.
Troubleshooting & Nuances
The "Water Mask"
The primary amine N-H stretch (3400-3300 cm⁻¹) is easily obscured by atmospheric moisture or wet solvent (broad O-H stretch).
Solution: Dry the sample in a vacuum desiccator for 2 hours before analysis. If a broad hump persists >3000 cm⁻¹, the amine doublet cannot be used for confirmation. Rely on the Ether (1100 cm⁻¹) and Benzyl (750 cm⁻¹) peaks.
Regioisomerism Warning
The alkylation of 3-amino-4-bromopyrazole can theoretically occur at N1 or N2.
IR Limitation: Both isomers will show Ether, Amine, and Benzyl peaks.
Mitigation: While IR confirms the reaction (alkylation) occurred, 1H NMR is required to confirm the position (N1 vs N2) by analyzing the splitting pattern of the ethyl linker protons or NOE interactions.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2] (Standard text for functional group assignment).
National Institute of Standards and Technology (NIST). (2023). Infrared Spectrum of 3-Amino-4-bromopyrazole. NIST Chemistry WebBook.[1] Available at: [Link]
Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd ed.). Wiley.[2] (Source for Benzyl/Ether specific shifts).
Author: BenchChem Technical Support Team. Date: March 2026
Topic: 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine vs. Commercial Pyrazole Building Blocks
Content Type: Publish Comparison Guide
Executive Summary: The Regioselectivity Paradox
In medicinal chemistry, particularly within kinase inhibitor discovery, the pyrazole ring is a privileged scaffold.[1] However, the use of commodity building blocks like 4-bromo-1H-pyrazol-3-amine introduces a critical bottleneck: regiochemical ambiguity .
This guide compares the advanced pre-functionalized scaffold, 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine (Compound A) , against standard unsubstituted commercial alternatives. The analysis demonstrates that while Compound A carries a higher initial material cost, it significantly reduces downstream purification burdens and synthetic attrition by guaranteeing N1-regiochemistry and providing a versatile "masked" polar handle.
Chemical Profile & Structural Advantage[2][3][4]
The Contenders
Feature
Compound A (The Topic)
Commodity Alternative
Structure
1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
4-Bromo-1H-pyrazol-3-amine
Regiochemistry
Fixed (N1) .[2] Synthesized via cyclization, guaranteeing 100% isomeric purity.
Lipophilic .[1][3] The benzyl ether facilitates extraction and chromatography in standard organic solvents (DCM/EtOAc).
Polar . High water solubility makes extraction difficult; often requires polar modifiers (MeOH/DCM).[1]
Functionality
Latent .[1][4] The benzyloxyethyl group is a masked hydroxyethyl solubilizing tag.
Static . Requires de novo installation of side chains, risking regioselectivity.[1]
The "Masked Handle" Strategy
The 2-(benzyloxy)ethyl moiety is not merely a protecting group; it is a strategic placeholder. In late-stage drug optimization, solubility is often a killing factor.[1]
Protection: The benzyl ether is stable to basic Suzuki/Buchwald coupling conditions.
Deprotection: Post-coupling removal (H₂/Pd-C or BBr₃) reveals a primary alcohol (-CH₂CH₂OH).
Utility: This alcohol serves as a solubilizing group or a handle for further derivatization (e.g., conversion to fluoride or amine).[1]
Comparative Performance Analysis
A. Regiochemical Integrity (The "Make vs. Buy" Decision)
The most significant failure mode in pyrazole chemistry is N-alkylation.
Scenario: You need an N-(2-hydroxyethyl) pyrazole core.
Commodity Route: You buy 4-bromo-1H-pyrazol-3-amine and alkylate with benzyl 2-bromoethyl ether.
Result: A statistical mixture of N1-alkylation (desired) and N2-alkylation (undesired). Steric hindrance from the C3-amine often pushes alkylation to N1, but electronic factors (lone pair availability) can favor N2. Separation requires difficult column chromatography with similar R_f values.[1]
Compound A Route: You start with the N1-substituent pre-installed.
Result: Zero isomers. 100% yield of the correct regioisomer entering the next step.
B. Synthetic Workflow Visualization
The following diagram illustrates the efficiency gain using Compound A compared to the commodity route.
Figure 1: Comparative workflow. The Advanced Block (Compound A) bypasses the high-risk alkylation and purification steps inherent to the commodity route.
Experimental Protocols
Protocol A: Suzuki-Miyaura Cross-Coupling
Demonstrates the stability of the benzyloxyethyl linker under standard palladium catalysis.
Setup: In a microwave vial, combine Compound A, arylboronic acid, and catalyst. Evacuate and backfill with argon (3x).[1]
Solvation: Add degassed dioxane and aqueous K₂CO₃.
Reaction: Heat to 100°C for 2-4 hours (monitor by LCMS). The benzyl ether remains intact; no cleavage is observed under basic aqueous conditions.
Workup: Dilute with EtOAc, wash with water/brine.[1] The lipophilic benzyl group ensures the product partitions into the organic layer (unlike free alcohol variants which may stay in the aqueous phase).
Cooling: Dissolve the intermediate in anhydrous DCM and cool to -78°C.
Addition: Add BBr₃ dropwise. (Note: The C3-amine may complex with boron; excess reagent is required).
Warming: Allow to warm to 0°C over 2 hours.
Quench:Critical Step. Quench carefully with MeOH at 0°C. Do not use water initially to avoid vigorous exotherms.
Workup: Neutralize with NaHCO₃. Extract with DCM/MeOH (9:1) as the product will now be significantly more polar.
Decision Matrix: When to Use Which?
Use Compound A (1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine) when:
Regiocontrol is paramount: You cannot afford to lose 50% of your material to N2-alkylation.
Late-stage solubility is needed: You plan to reveal a polar group (OH) only after the hydrophobic core is assembled.
Scale-up is planned: Chromatography of regioisomers is expensive and solvent-heavy on a large scale; starting with a pure isomer is more economical despite the higher raw material cost.
Use Commercial 4-bromo-1H-pyrazol-3-amine when:
N-unsubstituted targets: Your final molecule requires a free NH pyrazole.
Simple alkyls: You are attaching a simple methyl/ethyl group where isomers might be separable by distillation or crystallization.
Cost constraints (Early Discovery): You are making a "quick and dirty" library where yield is secondary to reagent cost.[1]
References
Regioselectivity in Pyrazole Alkylation
Topic: Analysis of N1 vs N2 alkylation r
Source:Journal of Organic Chemistry, "Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for
Characterization Data for N1-Alkylated 4-Bromopyrazoles: A Comprehensive Comparison Guide
Introduction & Strategic Context N1-alkylated 4-bromopyrazoles are indispensable scaffolds in modern drug discovery, serving as versatile precursors for Suzuki-Miyaura cross-coupling and late-stage functionalization[1]....
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Context
N1-alkylated 4-bromopyrazoles are indispensable scaffolds in modern drug discovery, serving as versatile precursors for Suzuki-Miyaura cross-coupling and late-stage functionalization[1]. However, achieving high regioselectivity during N-alkylation and unambiguously characterizing the resulting regioisomers remain significant analytical challenges for synthetic chemists[2]. This guide provides an objective comparison of synthesis methodologies and analytical techniques, supported by quantitative experimental data, to establish a robust framework for pyrazole characterization.
Synthesis Methodologies: A Comparative Evaluation
When comparing N-alkylation strategies for 4-bromopyrazole, the choice of methodology dictates both yield and regiochemical purity.
Method A: Phase-Transfer Catalysis (PTC) Alkylation
Utilizes a biphasic system (e.g., KOH/water and organic solvent) with a catalyst like tetrabutylammonium bromide (TBAB)[3]. Causality: TBAB shuttles the deprotonated pyrazolide anion into the organic phase, drastically increasing the nucleophilic attack rate on primary alkyl halides (like benzyl chloride)[3]. This method is highly scalable, cost-effective, and ideal for standard alkylations.
Method B: Mitsunobu N-Alkylation
Employs an alcohol, triphenylphosphine (PPh3), and diethyl azodicarboxylate (DEAD). Causality: This method operates via strict
inversion of configuration. It is the superior alternative when utilizing complex, chiral secondary alcohols where basic conditions would cause elimination or racemization.
Fig 1. Workflow comparison of standard basic alkylation versus Mitsunobu N-alkylation.
Quantitative Characterization Data
To establish a baseline for product performance, Table 1 and Table 2 summarize the physicochemical and spectroscopic properties of common N1-alkylated 4-bromopyrazoles. The downfield shift of the C3/C5 protons in the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
NMR spectrum compared to unsubstituted pyrazole is a direct consequence of the electron-withdrawing nature of the bromine atom at C4.
Differentiating N1-alkylation from N2-alkylation (in asymmetric pyrazoles) or confirming the absence of C-alkylation requires orthogonal analytical techniques[2].
1D NMR (
, ): Provides baseline purity and confirms the integration of the N-alkyl group. However, 1D NMR alone is often insufficient for absolute regiochemical assignment due to annular tautomerism and similar chemical environments[6].
2D NMR (HMBC & NOESY): The gold standard for solution-phase characterization. Causality: HMBC correlates the N-alkyl protons to the quaternary C3 or C5 carbons over three bonds (
)[6]. NOESY provides spatial correlation between the N-alkyl protons and the adjacent pyrazole ring proton, definitively assigning the substitution pattern[7].
X-Ray Crystallography: Provides absolute solid-state configuration[2]. Causality: While definitive, it requires single-crystal growth, making it a lower-throughput alternative compared to 2D NMR[2].
Fig 2. Analytical decision tree for determining pyrazole N-alkylation regiochemistry.
Self-Validating Experimental Protocols
Protocol A: Synthesis of 1-Benzyl-4-bromo-1H-pyrazole via PTC[3]
Reagent Charging: To a 100 mL round-bottom flask, add 4-bromopyrazole (4.41 g, 30 mmol), tetrabutylammonium bromide (484 mg, 1.5 mmol), and potassium hydroxide pellets (3.37 g, 60 mmol)[3].
Agitation: Ultrasonicate or stir vigorously for 15 minutes to overnight[3]. Causality: PTC requires a high interfacial area for the biphasic transfer of the pyrazolide anion into the organic phase to react with the electrophile.
Self-Validation (In-Process Control): Monitor the reaction by TLC (Hexane:EtOAc 4:1). The disappearance of the lower
Quenching & Workup: Add 1 mL of 10% HCl[5]. Causality: Neutralizes excess KOH and prevents base-catalyzed degradation during workup. Extract with ethyl acetate, wash with deionized water, and dry over anhydrous
and spectra to establish the F2 and F1 spectral windows[6].
HMBC Setup: Select the HMBC pulse sequence (e.g., hmbcgplpndqf on Bruker systems)[6]. Optimize the experiment for an average long-range coupling constant (
) of 8 Hz. Causality: 8 Hz is the standard average for 2-3 bond carbon-proton couplings in heteroaromatic systems, ensuring maximum cross-peak intensity.
Self-Validation (Data Interpretation): Analyze the 2D contour plot. A cross-peak between the benzyl ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
protons ( 5.29) and the pyrazole C3/C5 carbons ( 140.4, 129.8) definitively proves N-alkylation over C-alkylation.
References
*[2] Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. acs.org. 2
*[1] C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. nih.gov. 1
*[3] An In-depth Technical Guide to the Synthesis of 1-Benzyl-4-bromo-1H-pyrazole from 4-Bromopyrazole. benchchem.com. 3
*[7] Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. nih.gov. 7
*[6] Technical Support Center: Interpreting Complex NMR Spectra of Pyrazole Derivatives. benchchem.com. 6
*[5] Benzyl-4-bromo-1H-pyrazole for Library Synthesis. benchchem.com. 5
*[8] Spectroscopic Analysis for Structural Confirmation of 1-benzyl-4-bromo-1H-pyrazole: A Comparative Guide. benchchem.com. 8
*[4] 1H-Pyrazole, 4-bromo-1-methyl- | C4H5BrN2 | CID 167433. nih.gov.4
A Comparative Guide to the Purity Assessment of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine by LC-MS
In the landscape of pharmaceutical development, the meticulous evaluation of purity for active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safety and efficacy. This guide provides an in-...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of pharmaceutical development, the meticulous evaluation of purity for active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safety and efficacy. This guide provides an in-depth, comparative analysis of Liquid Chromatography-Mass Spectrometry (LC-MS) for the purity assessment of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine, a key intermediate in the synthesis of various therapeutic agents. We will explore the rationale behind methodological choices, compare its performance against alternative techniques, and provide detailed experimental protocols to ensure scientific rigor and reproducibility.
The Critical Role of Purity in Drug Intermediates
1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine is a substituted pyrazole derivative. Pyrazole-based compounds are integral to many pharmaceuticals due to their diverse biological activities.[1] Impurities, even in trace amounts, can arise from starting materials, byproducts of side reactions during synthesis, or degradation.[2] These impurities can have unintended pharmacological or toxicological effects, making their identification and quantification a regulatory and safety imperative.[2]
A stability-indicating method (SIM) is crucial for demonstrating that the analytical procedure can accurately measure the drug substance in the presence of its impurities and degradation products.[3] This guide focuses on developing and validating such a method using LC-MS, a technique renowned for its sensitivity and specificity.[4]
LC-MS Method Development: A Symphony of Selectivity and Sensitivity
The primary objective of this study was to develop a robust LC-MS method capable of separating 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine from its potential process-related impurities and degradation products.
The choice of a reversed-phase C18 column is a common starting point for molecules of moderate polarity like our target compound. The benzyloxy and ethyl groups confer a degree of hydrophobicity suitable for retention on a C18 stationary phase. To achieve optimal separation, a gradient elution with a mobile phase consisting of an aqueous component (with a modifier like formic acid to improve peak shape and ionization efficiency) and an organic solvent (acetonitrile or methanol) is employed. For pyrazole derivatives, which can be challenging to retain on standard C18 columns due to their polar nature, the use of ion-pair reagents or mixed-mode chromatography can be explored to enhance retention and selectivity.[5][6]
Mass spectrometry offers a significant advantage over traditional UV detection by providing mass-to-charge ratio (m/z) information, which is highly specific and allows for the tentative identification of unknown impurities based on their molecular weight.[7] Electrospray ionization (ESI) in positive ion mode is typically effective for nitrogen-containing heterocyclic compounds like pyrazoles, as the amine and pyrazole nitrogen atoms are readily protonated.
Experimental Workflow: A Step-by-Step Protocol
The following protocol outlines the developed LC-MS method for the purity assessment of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine.
Caption: Experimental workflow for LC-MS purity assessment.
Liquid Chromatography (LC) System:
Column: C18, 2.1 x 100 mm, 1.8 µm particle size
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Gradient: 5% B to 95% B over 15 minutes, hold at 95% B for 3 minutes, return to 5% B and equilibrate for 2 minutes.
Flow Rate: 0.3 mL/min
Column Temperature: 40 °C
Injection Volume: 5 µL
Mass Spectrometry (MS) System:
Ion Source: Electrospray Ionization (ESI), Positive Mode
Capillary Voltage: 3.5 kV
Drying Gas Temperature: 325 °C
Drying Gas Flow: 8 L/min
Nebulizer Pressure: 40 psi
Scan Range: m/z 100 - 1000
Comparative Analysis: LC-MS vs. HPLC-UV
To provide a comprehensive evaluation, the performance of the developed LC-MS method was compared to a standard High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method.
Feature
LC-MS
HPLC-UV
Rationale & Insights
Specificity
High
Moderate to High
MS provides mass information, enabling the differentiation of co-eluting peaks with different masses, a significant advantage over UV detection alone.[2][7]
Sensitivity (LOD/LOQ)
Excellent
Good
MS detection is generally more sensitive, allowing for the detection and quantification of trace-level impurities that might be missed by UV detectors.[7][8]
Impurity Identification
Tentative identification based on m/z
Requires isolation and further characterization (e.g., by NMR or MS)
LC-MS can provide immediate clues to the identity of unknown impurities, accelerating the investigation process. For definitive structural elucidation, techniques like NMR are still necessary.[9]
Quantification
Semi-quantitative (relative area %)
Quantitative with reference standards
UV detection is often preferred for quantification due to its more consistent response factor for structurally similar compounds, assuming they all possess a chromophore. However, for impurities lacking a chromophore, MS is essential.[9]
Cost & Complexity
Higher
Lower
LC-MS instrumentation is more expensive and requires more specialized expertise to operate and maintain.
Method Validation: Ensuring Trustworthiness
A rigorous validation of the analytical method is mandated by regulatory bodies like the International Council for Harmonisation (ICH).[10] The developed LC-MS method should be validated for specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), and robustness to ensure its suitability for its intended purpose.[3][11] Stability-indicating properties are demonstrated through forced degradation studies (e.g., exposure to acid, base, oxidation, heat, and light) to ensure the method can separate the main peak from any degradation products.[3][12][13]
Caption: Logical flow of analytical method validation.
Conclusion
The use of LC-MS for the purity assessment of 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine offers significant advantages in terms of specificity and sensitivity over traditional HPLC-UV methods.[14] While HPLC-UV remains a valuable tool for routine quality control and quantification with available reference standards, the detailed information provided by LC-MS is indispensable during process development, impurity profiling, and stability studies. The ability to detect and tentatively identify unknown impurities at low levels ensures a more comprehensive understanding of the impurity profile, ultimately contributing to the development of safer and more effective pharmaceuticals. The combination of these techniques often provides the most accurate and reliable results for impurity profiling.[2]
References
The Benefits of Combining UHPLC-UV and MS for Peptide Impurity Profiling. (2019). BioPharm International. [Link]
Lehr, G. J., S. T. O'Brien, and K. A. T. S. K. A. (2002). Comparison between liquid chromatography-UV detection and liquid chromatography-mass spectrometry for the characterization of impurities and/or degradants present in trimethoprim tablets. Journal of Chromatography A, 968(1-2), 113-120. [Link]
Dong, M. W. (2020). Current Practices and Considerations for a Stability-Indicating Method in Pharmaceutical Analysis. LCGC International. [Link]
Jadhav, A. S., & Shinde, D. B. (2025). Comparative Study of UV And HPLC Methods for Estimation of Drug. International Journal of Pharmaceutical Sciences and Research, 16(10), 1000-1010. [Link]
Borrett, V., et al. (2021). Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column. Journal of AOAC INTERNATIONAL, 104(5), 1368-1374. [Link]
Abdighahroudi, M. S., et al. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Analytical and Bioanalytical Chemistry, 412, 5355–5366. [Link]
European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]
Abdighahroudi, M. S., et al. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. ResearchGate. [Link]
Validation of liquid chromatography mass spectrometry (LC-MS) methods - 8. Stability. (n.d.). University of Tartu. [Link]
Shinde, V. (2026, February 18). Why HPLC Alone is not Sufficient for Impurity Qualification. Veeprho. [Link]
Al-Salami, H., et al. (2024). Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies. Molecules, 29(19), 4487. [Link]
Stanimirovic, I., et al. (2022). Comparative study of performances of UHPLC-MS/MS and HPLC/UV methods for analysis of ziprasidone and its main impurities in. Acta Pharmaceutica, 72(2), 223-239. [Link]
Singh, S., et al. (2020). LC-MS based stability-indicating method for studying the degradation of lonidamine under physical and chemical stress conditions. Journal of Pharmaceutical and Biomedical Analysis, 189, 113476. [Link]
El-Sayed, M. A., et al. (2016). Synthesis of Pyrazole-Thiobarbituric Acid Derivatives: Antimicrobial Activity and Docking Studies. Molecules, 21(10), 1332. [Link]
Supporting information Yields, structure, chemical names, LC-MS data, purity, and PPI descriptors data for all new compounds. (n.d.). The Royal Society of Chemistry. [Link]
Development of LC-MS/MS methods for the analysis of reactive metabolite protein targets. (n.d.). Université du Québec à Montréal. [Link]
Alinezhad, H., et al. (2011). One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. Journal of the Mexican Chemical Society, 55(4), 238-241. [Link]
Niessen, W. M. A. (1999). LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA International Journal for Chemistry, 53(10), 480-485. [Link]
Alinezhad, H., et al. (2011). One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. ResearchGate. [Link]
Peng, J., & He, W. (2022). Electrocatalytic Three-Component Synthesis of 4-Bromopyrazoles from Acetylacetone, Hydrazine and Diethyl Bromomalonate. Chinese Journal of Organic Chemistry. [Link]
High-Throughput LC/MS Purification of Pharmaceutical Impurities. (n.d.). Agilent. [Link]
Lyalin, B. V., et al. (2010). Electrosynthesis of 4-Bromosubstituted Pyrazole and Its Derivatives. Russian Journal of Electrochemistry, 46, 123–129. [Link]
Part 1: Executive Safety Directive Operational Status: STOP & ASSESS. Treat 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine (CAS: 1248014-88-1) as a Halogenated Hazardous Organic Waste .[1] Do not dispose of down drain...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: Executive Safety Directive
Operational Status:STOP & ASSESS.
Treat 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine (CAS: 1248014-88-1) as a Halogenated Hazardous Organic Waste .[1] Do not dispose of down drains, via municipal trash, or by evaporation.
Immediate Action Plan:
Isolate: Segregate from strong oxidizers and acids.[2]
Label: Mark containers clearly as "Hazardous Waste - Halogenated Solid/Liquid."
Disposal Path: High-temperature incineration via a licensed hazardous waste contractor.
Part 2: Chemical Identification & Hazard Profile
Accurate disposal begins with precise identification. This compound is a functionalized pyrazole intermediate used in drug discovery. Its structure combines a halogenated heteroaromatic core with a benzyl ether side chain.
Property
Technical Detail
Chemical Name
1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
CAS Number
1248014-88-1
Molecular Formula
C₁₂H₁₄BrN₃O
Molecular Weight
296.16 g/mol
Physical State
Solid (Off-white to pale yellow powder)
Solubility
Low in water; Soluble in DMSO, Methanol, DCM
Key Functional Groups
[1][3][4][5][6][7] • Aryl Bromide: Mandates halogenated waste stream.[8]• Primary Amine: Weakly basic; incompatible with strong acids/oxidizers.• Benzyl Ether: Generally stable, but requires segregation from strong Lewis acids.
Warning: May cause respiratory irritation (H335).[4][11]
Environmental: Harmful to aquatic life with long-lasting effects (H412) — Standard assumption for halogenated aromatics.[1]
Part 3: Step-by-Step Disposal Protocol
Waste Segregation Strategy
The presence of the bromine atom is the deciding factor. You must segregate this chemical into halogenated waste streams. Mixing halogenated compounds with non-halogenated solvents (e.g., acetone, ethanol) often increases disposal costs significantly and complicates incineration.
Solid Waste (Pure Compound/Spill Debris): Collect in a dedicated solid waste container.
Liquid Waste (Solutions):
If dissolved in DCM/Chloroform: Dispose in Halogenated Solvent carboy.
If dissolved in DMSO/Methanol: Dispose in Halogenated Solvent carboy (due to the solute). Note: Even if the solvent is non-halogenated, the presence of the brominated solute classifies the mixture as halogenated for incineration purposes.
PPE: Nitrile gloves (double-gloving recommended for solutions), safety glasses with side shields, and a lab coat.[1]
Engineering Controls: All transfer operations must occur inside a certified chemical fume hood to prevent inhalation of dust or aerosols.
Prohibited Actions:
NO bleaching (hypochlorite can react with the amine to form chloramines).
NO drain disposal (strictly prohibited under RCRA and local water authority regulations).
Part 4: Decision Logic & Workflows
A. Waste Stream Decision Tree
This logic gate ensures the material ends up in the correct regulatory stream.
Figure 1: Decision logic for segregating brominated pyrazole waste. Note that liquid solutions default to the halogenated stream due to the solute.
B. Spill Response Workflow
Immediate steps to take in the event of a benchtop spill.
Figure 2: Standard Operating Procedure (SOP) for solid chemical spills.
Part 5: Regulatory Context (RCRA)
While 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine is not explicitly listed on the EPA P-List or U-List , it is regulated as a characteristic waste if it exhibits toxicity, or more commonly, under the "mixture rule" when dissolved in spent solvents.[1]
Waste Code Assignment:
If pure: Label as "Non-RCRA Regulated Hazardous Waste" (unless state regulations differ) but treat as toxic.
If in Halogenated Solvent (e.g., DCM): F002 (Spent halogenated solvents).
If in Non-Halogenated Solvent (e.g., Methanol): F003 (Ignitable), but must be flagged for halogen content to prevent incinerator corrosion issues.
Final Disposal Method:
The only acceptable final disposition is High-Temperature Incineration with flue gas scrubbing (to capture hydrogen bromide gas generated during combustion).
References
United States Environmental Protection Agency (EPA). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. RCRA Regulations.[5]
[Link]
University of Illinois Division of Research Safety. Halogenated Organic Liquids - Standard Operating Procedure.
[Link]
Personal protective equipment for handling 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine
Executive Safety Assessment & Risk Profile Core Directive: In the absence of a substance-specific Safety Data Sheet (SDS) for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine , safety protocols must be derived via Struc...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Safety Assessment & Risk Profile
Core Directive: In the absence of a substance-specific Safety Data Sheet (SDS) for 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine , safety protocols must be derived via Structure-Activity Relationship (SAR) analysis.
SAR Analysis & Hazard Inference:
This molecule combines a 4-bromo-3-aminopyrazole core with a benzyloxyethyl side chain.[1]
Core Hazard: The parent compound, 4-bromo-1H-pyrazol-3-amine, is a known irritant (Skin/Eye Cat.[1] 2) and harmful if swallowed (Cat.[2] 4) [1].
Lipophilicity & Toxicity: The addition of the benzyloxy group significantly increases lipophilicity, facilitating dermal absorption and cell membrane penetration. A direct structural analog, 1-benzyl-4-bromo-1H-pyrazol-3-amine (CAS 1171985-74-2), is classified as Acute Toxic (Category 3) for oral, dermal, and inhalation exposure [2].[1]
Target Organ Toxicity: Respiratory Irritation (STOT SE 3)[1][2][4]
Personal Protective Equipment (PPE) Matrix
Select PPE based on the physical state of the compound. The benzyloxy ether moiety increases solvent solubility, making skin absorption in solution the critical risk vector.
N95 or P100 Particulate Respirator Use in Fume Hood.
Half-Mask with OV/AG Cartridges (Organic Vapor / Acid Gas) if outside hood.[1]
Rationale: Pyrazole dust is highly irritating to mucous membranes. Solutions may release volatile amine vapors.
Eye Protection
Chemical Splash Goggles (ANSI Z87.1+)
Face Shield + Splash Goggles Required during pressurized transfers.
Rationale: Standard safety glasses do not seal against fine powders or multi-directional splashes.
Body Defense
Lab Coat (Tyvek/Poly) Buttoned to neck.
Chemical Resistant Apron Worn over lab coat.
Rationale: Cotton absorbs aromatic amines, keeping toxins against the skin. Impervious layers are mandatory.[2][5]
Operational Handling Protocol
Phase 1: Pre-Operational Engineering Controls
Ventilation: All open handling must occur within a certified chemical fume hood operating at 80–100 fpm face velocity.
Static Control: The presence of the bromine atom increases molecular weight and polarizability, making the powder prone to static charge. Use an ionizing fan or anti-static gun during weighing to prevent dispersal.
Phase 2: Weighing & Solubilization Workflow
Step 1: Don full PPE (Double nitrile gloves, goggles, lab coat).[5]
Step 2: Place a disposable balance draft shield or secondary containment tray inside the fume hood.
Step 3: Weigh the solid. Crucial: Do not use a spatula that has been used for strong acids, as trace acid can protonate the amine, potentially altering solubility or causing salt formation.
Step 4: Immediately solubilize the solid. Once in solution (e.g., DMSO, DCM), the risk of airborne inhalation drops, but the risk of dermal absorption increases .
Phase 3: Reaction Monitoring (TLC/LCMS)
Sampling: Use long-needle syringes to withdraw aliquots. Never pour from the reaction vessel for sampling.
Quenching: If using acidic workups, evolve gas slowly. The amine group will protonate exothermically.
Waste Disposal & Decontamination
Waste Stream Categorization:
Due to the bromine substituent and the organic framework, this compound must be segregated into Halogenated Organic Waste .
Solid Waste: Contaminated weigh boats, paper towels, and gloves must be double-bagged in clear polyethylene bags and labeled "Toxic Solid Waste - Halogenated."[1]
Liquid Waste: Dispose into the Halogenated Solvent carboy (Green Label). Do not mix with oxidizing acids (Nitric/Perchloric) as this may generate toxic halamine vapors.
Decontamination Solution:
For cleaning glassware or bench spills, use a two-step method to neutralize the amine and solubilize the lipophilic tail:
Wash 1: 5% Acetic Acid in Ethanol (Protonates the amine, making it water-soluble).
Wash 2: Soap and warm water.
Visualized Workflows
Figure 1: Handling Lifecycle & Decision Logic
Caption: Operational logic flow for handling 1-[2-(Benzyloxy)ethyl]-4-bromo-1H-pyrazol-3-amine, prioritizing containment based on physical state.
[1]
Emergency Response Protocols
Scenario
Immediate Action
Medical Follow-up
Skin Contact
1. Drench area with water for 15 mins.2. Use soap (mildly acidic soap is ideal) to remove the lipophilic residue.3. Do NOT use ethanol/acetone on skin (enhances absorption).[1]
Consult physician. Monitor for delayed sensitization.
Eye Contact
1. Irrigate at eyewash station for 15 full minutes .2. Hold eyelids open forcibly.
Immediate ophthalmology consult required due to potential for corrosive amine damage.[6]
Inhalation
1. Move to fresh air immediately.2. If breathing is difficult, administer oxygen (trained personnel only).
Monitor for pulmonary edema (delayed onset up to 24h).
References
Sigma-Aldrich. (2024).[7] Safety Data Sheet: 4-Bromo-1H-pyrazol-3-amine. Retrieved from [1]
Sigma-Aldrich. (2024).[7] Safety Data Sheet: 1-Benzyl-4-bromo-1H-pyrazol-3-amine. Retrieved from (Note: Analog used for toxicity inference)
Ansell Chemical Resistance Guide. (2023). Permeation & Degradation Data for Amines and Halogenated Solvents. Retrieved from [1]
Fisher Scientific. (2024).[6] Safety Data Sheet: 4-Bromo-1-methyl-1H-pyrazol-3-amine. Retrieved from [1]
